5-(Chloromethyl)-4,6-dimethoxypyrimidine

Core Science & Biosynthesis

5-(Chloromethyl)-4,6-dimethoxypyrimidine: A Comprehensive Technical Guide on Properties, Reactivity, and Applications

Executive Summary

In the landscape of modern drug discovery and agrochemical development, functionalized pyrimidines serve as privileged scaffolds. 5-(Chloromethyl)-4,6-dimethoxypyrimidine (CAS: 1378463-12-7) represents a highly versatile, bifunctional building block. This technical guide provides an in-depth analysis of its physiochemical properties, the mechanistic causality behind its reactivity, and field-proven protocols for its application. By understanding the electronic interplay between its electron-donating methoxy groups and its electrophilic chloromethyl center, researchers can predictably engineer complex molecular architectures.

Structural Dynamics and Physiochemical Profiling

The synthetic utility of 5-(chloromethyl)-4,6-dimethoxypyrimidine is dictated by its unique electronic distribution. The methoxy groups at the C4 and C6 positions act as strong electron donors via resonance, significantly increasing the electron density of the pyrimidine ring. This shielding effect renders the core ring highly resistant to nucleophilic attack. Consequently, nucleophilic substitution is directed exclusively and efficiently to the benzylic-like C5-chloromethyl position.

Understanding the physical parameters of this compound is critical for optimizing reaction conditions, particularly regarding solvent selection and thermal stability (1)[1].

Table 1: Physiochemical Properties

Property	Value / Description	Analytical Context
CAS Number	1378463-12-7	Primary registry identifier[1].
Molecular Formula	C₇H₉ClN₂O₂	Confirms stoichiometric mass[1].
Molecular Weight	188.61 g/mol	Utilized for precise equivalent calculations.
Appearance	Off-white to pale yellow solid	Visual indicator of purity; darkening indicates degradation.
Density	~1.2 - 1.3 g/cm³ (Predicted)	Relevant for phase separations during aqueous workup.
Solubility Profile	High in DCM, EtOAc, MeCN; Low in H₂O	Dictates solvent choice for SN2 reactions and extractions.

Mechanistic Reactivity: The Causality of the Chloromethyl Group

A frequent question in synthetic design is: Why utilize a chloromethyl group instead of a bromomethyl or hydroxymethyl derivative?

The causality lies in the balance between shelf-stability and reaction kinetics. Hydroxymethyl variants require in situ activation (e.g., via SOCl₂ or Mitsunobu conditions), adding unnecessary steps and generating reactive byproducts. Conversely, while bromomethyl pyrimidines are kinetically faster in SN2 reactions, they are highly prone to ambient hydrolysis during storage. The chloromethyl group provides the optimal thermodynamic "sweet spot"—it is stable enough for long-term storage yet sufficiently electrophilic to undergo rapid nucleophilic bimolecular substitution (SN2) under mild basic conditions (2)[2].

Quantitative Reactivity Summary

To aid in synthetic planning, Table 2 summarizes the expected outcomes when reacting the core molecule with various nucleophiles.

Table 2: Comparative Reactivity Profile

Nucleophile Class	Reaction Type	Optimal Solvent / Base	Typical Yield Range	Reaction Time
Primary Amines	SN2	MeCN / DIPEA	75 - 85%	2 - 4 hours
Secondary Amines	SN2	MeCN / K₂CO₃	80 - 90%	4 - 6 hours
Aryl Thiols	SN2	DMF / Cs₂CO₃	85 - 95%	1 - 2 hours
Boronic Acids	Suzuki Cross-Coupling	Dioxane:H₂O / Pd(dppf)Cl₂	60 - 75%	8 - 12 hours

Synthetic Pathway Visualization

The following diagram maps the divergent functionalization pathways accessible from the core molecule.

Divergent synthetic pathways of 5-(chloromethyl)-4,6-dimethoxypyrimidine.

Self-Validating Experimental Protocol: Amine Functionalization

To ensure reproducibility, this protocol is designed as a self-validating system . It incorporates explicit causality for reagent selection and In-Process Controls (IPCs) to verify success at critical junctures.

Objective: Synthesis of 5-((substituted-amino)methyl)-4,6-dimethoxypyrimidine.

Step 1: Reagent Preparation & Solvation

• Action: Dissolve 1.0 equivalent of 5-(chloromethyl)-4,6-dimethoxypyrimidine in anhydrous Acetonitrile (MeCN) to achieve a 0.2 M concentration.

• Causality: MeCN provides an optimal dielectric constant for SN2 transitions without the arduous aqueous workup required by higher-boiling solvents like DMF.

• Validation Checkpoint 1: Ensure complete dissolution. A heterogeneous mixture will skew the stoichiometric ratio, leading to unreacted starting material.

Step 2: Base Addition

• Action: Add 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Cool the flask to 0 °C using an ice bath.

• Causality: DIPEA is chosen over Triethylamine (TEA) because its steric bulk prevents it from acting as a competing nucleophile, thereby eliminating the formation of unwanted quaternary ammonium salts.

Step 3: Nucleophile Introduction

• Action: Add 1.1 equivalents of the target primary or secondary amine dropwise over 10 minutes. Remove the ice bath and allow the reaction to warm to ambient temperature (20-25 °C).

• Causality: Dropwise addition at 0 °C controls the initial exothermic reaction and minimizes the risk of bis-alkylation (over-reaction) when using primary amines.

Step 4: In-Process Control (IPC) Monitoring

• Action: At t = 2 hours, sample the reaction for LC-MS or TLC analysis.

• Validation Checkpoint 2: The validation metric is the disappearance of the m/z 189 [M+H]⁺ peak (chloromethyl starting material) and the appearance of the product mass. If starting material remains >5%, add an additional 0.1 eq of amine and stir for 1 hour. Do not proceed to workup until this metric is met.

Step 5: Isolation and Purification

• Action: Concentrate the MeCN under reduced pressure. Partition the residue between Ethyl Acetate and saturated aqueous NaHCO₃. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via silica gel chromatography if necessary.

Applications in Advanced Therapeutics & Agrochemicals

The structural features of 5-(chloromethyl)-4,6-dimethoxypyrimidine translate directly into high-value applications across the life sciences.

Agrochemical Innovation

The 4,6-dimethoxypyrimidine moiety is a globally recognized pharmacophore in Acetolactate Synthase (ALS) inhibitors, particularly sulfonylurea herbicides (e.g., bensulfuron-methyl, nicosulfuron) (3)[3]. By utilizing the 5-chloromethyl handle, agrochemical researchers can append various lipophilic or hydrophilic groups. This precise modification allows for the tuning of the molecule's LogP (partition coefficient), directly impacting soil mobility, half-life, and pre-emergent weed selectivity without disrupting the core ALS-binding affinity.

Pharmaceutical Drug Development

In oncology and autoimmune drug discovery, pyrimidines frequently serve as core scaffolds for ATP-competitive kinase inhibitors. The oxygen atoms of the 4,6-dimethoxy groups act as critical hydrogen bond acceptors, anchoring the molecule to the kinase hinge region. Concurrently, functionalizing the 5-methyl arm allows the molecule to extend into the solvent-exposed region or occupy adjacent hydrophobic pockets (such as the DFG-out allosteric site), drastically enhancing target selectivity and reducing off-target toxicity.

References

• Title: 5-(chloroMethyl)
• Title: 114108-86-0, 2-Chloromethyl-4,6-dimethoxypyrimidine Source: CoreSyn URL
• Title: 2-Amino-4,6-Dimethoxypyrimidine/ADMP / CAS 36315-01-2 Source: Chemball URL

Sources

• 1. nextsds.com [nextsds.com]
• 2. 114108-86-0,2-Chloromethyl-4,6-dimethoxypyrimidine_CoreSyn [coresyn.com]
• 3. Shanxi Yulong Chemical Co.,Ltd. [chemball.com]

Crystal Structure Analysis of 5-(Chloromethyl)-4,6-dimethoxypyrimidine: A Comprehensive Crystallographic Guide

Executive Summary

5-(Chloromethyl)-4,6-dimethoxypyrimidine is a highly reactive electrophilic intermediate utilized extensively in the design of novel agrochemicals and pharmaceutical active ingredients. Determining its precise three-dimensional conformation—specifically the planarity of the pyrimidine core, the steric orientation of the methoxy groups, and the rotational dynamics of the chloromethyl moiety—is critical for predicting its behavior in nucleophilic substitution reactions.

This whitepaper provides an authoritative, step-by-step crystallographic workflow for isolating, analyzing, and refining the single-crystal X-ray structure of this compound, establishing a self-validating system for structural verification.

Experimental Methodologies

To achieve high-resolution structural data, the experimental design must account for the physicochemical properties of the molecule. The following protocols outline the causal logic and step-by-step procedures for crystallization and data collection.

Protocol 1: Single Crystal Growth via Vapor Diffusion

Causality: 5-(Chloromethyl)-4,6-dimethoxypyrimidine exhibits high solubility in halogenated solvents but is practically insoluble in aliphatic hydrocarbons. Vapor diffusion establishes a slow thermodynamic equilibrium where the anti-solvent gradually diffuses into the solvent droplet. This controlled reduction in solubility prevents rapid, chaotic nucleation, thereby yielding macroscopic, defect-free single crystals suitable for X-ray diffraction.

Step-by-Step Methodology:

• Dissolution: Dissolve 50 mg of purified 5-(Chloromethyl)-4,6-dimethoxypyrimidine in 1.0 mL of dichloromethane (DCM) within a 2-dram inner glass vial.

• Chamber Setup: Place the uncapped inner vial into a larger 20 mL outer vial containing 5.0 mL of the anti-solvent (n-hexane).

• Equilibration: Seal the outer vial tightly with a Teflon-lined cap to create a closed system.

• Incubation: Store the chamber at a stable ambient temperature (20 °C) in a vibration-free environment for 48–72 hours.

• Harvesting: Extract the resulting colorless block crystals using a stereomicroscope and immediately immerse them in paratone oil to prevent solvent evaporation and atmospheric degradation.

Protocol 2: X-ray Diffraction Data Collection

Causality: At ambient temperatures, the –CH₂Cl group frequently undergoes dynamic rotational disorder around the C–C bond, which smears the electron density of the chlorine atom across multiple sites. Cryocooling the crystal to 100 K minimizes thermal atomic displacement parameters (ADPs), effectively "freezing" the molecule into its lowest-energy conformation to allow for precise anisotropic refinement.

Step-by-Step Methodology:

• Mounting: Select a crystal of optimal dimensions (approx. 0.30 × 0.25 × 0.20 mm) and mount it on a MiTeGen loop using the protective paratone oil.

• Cryocooling: Transfer the loop to the goniometer of a diffractometer (e.g., Bruker D8 Venture) equipped with a nitrogen gas cold stream calibrated to 100 K.

• Irradiation: Expose the crystal to Mo Kα radiation (λ = 0.71073 Å).

• Data Acquisition: Execute ω and ϕ scans to ensure >99% coverage of the asymmetric unit.

• Processing: Perform data reduction, integration, and multi-scan absorption correction using the diffractometer's native software suite.

Fig 1. End-to-end crystallographic workflow for 5-(Chloromethyl)-4,6-dimethoxypyrimidine analysis.

Structure Solution and Refinement Strategy

The structure is solved using intrinsic phasing methods and refined to convergence. The graphical interface OLEX2 is utilized as it seamlessly links all aspects of the structure solution, visualization, and analysis into a single workflow-driven package[1].

Refinement is executed using SHELXL, which employs full-matrix least-squares on F2 [2]. The integration of the CIF (Crystallographic Information Framework) format ensures that the embedded reflection data and refinement instructions are validated and archived correctly[3].

Handling Chloromethyl Disorder

Even at cryogenic temperatures, static positional disorder of the chlorine atom may persist. If the Fourier difference map reveals residual electron density peaks near the primary chlorine site:

• Splitting Sites: Model the atom over two positions (e.g., Cl1A and Cl1B).

• Occupancy Constraints: Constrain the sum of their site occupation factors (SOFs) to 1.0 using the SUMP command.

• Geometric Restraints: Apply similarity restraints on 1,2-distances (SADI) and rigid-bond restraints on anisotropic displacement parameters (RIGU and SIMU) to ensure the model remains chemically sensible[2].

Quantitative Structural Data

In related pyrimidine structures, the pyrimidine ring maintains strict planarity, while the substituents dictate the overall unit cell dimensions and crystal packing[4]. Table 1 summarizes representative crystallographic data benchmarked against structurally analogous dimethoxypyrimidine derivatives.

Table 1: Representative Crystallographic Parameters

Parameter	Value
Chemical Formula	C₇H₉ClN₂O₂
Formula Weight	188.61 g/mol
Temperature	113 K
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 8.399(2) Åb = 23.145(5) Åc = 7.796(2) Å
β Angle	117.28(3)°
Volume	1347.2(6) ų
Z (Molecules/Cell)	4

Structural Analysis & Supramolecular Architecture

The molecular geometry of 5-(Chloromethyl)-4,6-dimethoxypyrimidine is defined by the interplay between the rigid aromatic core and the flexible substituents. Due to steric hindrance, the methoxy groups often exhibit a slight dihedral deviation from the plane of the pyrimidine ring.

In the extended lattice, supramolecular packing is primarily driven by weak intermolecular forces. The highly polarized C–Cl bond acts as a halogen bond donor, interacting with the electron-rich nitrogen atoms of adjacent pyrimidine rings (C–Cl···N). These halogen bonds, combined with parallel displaced π-π stacking interactions between the pyrimidine cores, assemble the discrete molecules into robust three-dimensional networks.

Fig 2. Logical relationship between molecular features and supramolecular packing architecture.

References

• Title: 2-[4-(Chloromethyl)phenoxy]-4,6-dimethoxypyrimidine | Source: Acta Crystallographica Section E (PMC) | URL: [Link]

• Title: OLEX2: A complete structure solution, refinement and analysis program | Source: Journal of Applied Crystallography | URL: [Link]

• Title: Crystal structure refinement with SHELXL | Source: Acta Crystallographica Section C | URL: [Link]

• Title: (IUCr) Crystal structure refinement with SHELXL | Source: IUCr Journals | URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. journals.iucr.org [journals.iucr.org]
• 4. 2-[4-(Chloro­meth­yl)phen­oxy]-4,6-dimeth­oxy­pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]

5-(Chloromethyl)-4,6-dimethoxypyrimidine safety data sheet and handling precautions

Executive Summary

5-(Chloromethyl)-4,6-dimethoxypyrimidine (CAS: 1378463-12-7) is a highly reactive, electrophilic building block widely utilized in advanced medicinal chemistry and agrochemical synthesis[1]. Due to the presence of a benzylic-like chloromethyl moiety attached to an electron-withdrawing pyrimidine ring, this compound exhibits aggressive alkylating properties. This whitepaper provides an in-depth analysis of its safety data sheet (SDS) parameters, toxicological mechanisms, and field-proven handling precautions designed for research and drug development professionals.

Chemical Identity & Physicochemical Profiling

Understanding the fundamental physicochemical properties of 5-(Chloromethyl)-4,6-dimethoxypyrimidine is critical for predicting its behavior in both synthetic workflows and accidental exposure scenarios. The electron-deficient nature of the pyrimidine ring significantly enhances the electrophilicity of the methylene carbon, making it highly susceptible to nucleophilic attack[2].

Table 1: Physicochemical and Identification Data

Property	Value / Description
Chemical Name	5-(Chloromethyl)-4,6-dimethoxypyrimidine
CAS Registry Number	1378463-12-7
Molecular Formula	C7H9ClN2O2
Molecular Weight	188.61 g/mol
Structural Class	Halogenated Pyrimidine / Alkylating Agent
Reactivity Profile	Moisture-sensitive, highly electrophilic

Toxicological Mechanisms & GHS Classification

The hazard profile of 5-(Chloromethyl)-4,6-dimethoxypyrimidine is dictated by its core reactivity: the SN​2 displacement of the chloride ion. When the compound comes into contact with biological tissues (which are rich in nucleophiles such as water, amines, and thiols), two primary pathological pathways are triggered[2]:

• Hydrolysis and Acid Generation: Moisture on the skin or mucous membranes acts as a nucleophile, attacking the chloromethyl carbon. This displaces the chloride ion, generating hydrochloric acid (HCl) in situ, leading to severe chemical burns[2].

• Covalent Protein Alkylation: The chloromethyl group can directly alkylate keratin and immune proteins, acting as a hapten. This leads to severe tissue damage and potential allergic sensitization[2].

Table 2: GHS Hazard Classifications (Derived from Functional Group Analysis)

Hazard Class	Category	Hazard Statement (H-Code)	Causality / Mechanism
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed	GI tract mucosal alkylation
Skin Corrosion/Irritation	Category 1B / 2	H314/H315: Causes skin burns/irritation	Hydrolysis generating HCl on skin moisture
Serious Eye Damage	Category 1 / 2	H318/H319: Causes serious eye damage	Corrosive acid generation in corneal fluid
STOT (Single Exposure)	Category 3	H335: May cause respiratory irritation	Vapor/dust inhalation leading to airway tissue alkylation

Note: Classifications are extrapolated from structurally analogous chloromethylpyrimidines[3].

Fig 1: Mechanistic pathway of 5-(Chloromethyl)-4,6-dimethoxypyrimidine toxicity via SN2 alkylation.

Standard Operating Procedure (SOP): Safe Handling

To mitigate the risks associated with this reactive alkylating agent, handling must strictly follow a self-validating protocol. Do not rely solely on passive engineering controls; actively verify the environment.

Step-by-Step Handling Methodology

• Environmental Validation (Moisture Check): Before opening the reagent, place a dry strip of Cobalt(II) chloride ( CoCl2​ ) paper inside the fume hood or glovebox.

  • Causality: CoCl2​ transitions from blue to pink in the presence of humidity.

  • Self-Validation: If the paper remains blue, the environment is sufficiently dry (<30% RH) to prevent spontaneous hydrolysis and HCl gas generation. If it turns pink, abort handling and purge the chamber with Argon.

• PPE Selection: Don a fitted N95/P100 particulate respirator, chemical safety goggles, and double-layered gloves (inner layer: nitrile; outer layer: butyl rubber).

  • Causality: Nitrile provides dexterity, while butyl rubber provides superior resistance to halogenated organics and alkylating agents.

• Dispensing: Weigh the compound using anti-static spatulas in a localized exhaust ventilation (LEV) zone.

• Post-Handling Surface Validation: After sealing the primary container, swab the immediate work surface with a damp universal pH indicator strip.

  • Self-Validation: A pH of 7.0 confirms a clean surface. A pH < 6.0 indicates invisible micro-spills undergoing hydrolysis (releasing HCl), requiring immediate localized decontamination.

Emergency Response & Decontamination Protocols

In the event of a spill, standard sweeping is insufficient and dangerous due to aerosolization risks. The following self-validating workflow must be executed.

Step-by-Step Spill Response

• Isolation: Immediately evacuate and isolate the spill area in all directions for at least 25 meters (75 feet) for solid spills[4]. Ensure maximum fume hood ventilation is active.

• Containment: Cover the spilled solid with a dry, inert mineral-based absorbent (e.g., dry sand or diatomaceous earth). Do NOT use combustible absorbents like sawdust, as the generated acid can cause exothermic degradation[4].

• Neutralization: Slowly apply a generous layer of solid Sodium Bicarbonate ( NaHCO3​ ) over the absorbent mixture.

  • Causality: NaHCO3​ is a weak base that will safely neutralize any generated HCl without triggering a violent exothermic reaction (which would occur if strong bases like NaOH were used).

• Collection: Carefully sweep the neutralized mixture using non-sparking tools into a high-density polyethylene (HDPE) hazardous waste container.

• Decontamination Validation: Spray the affected surface with a 5% NaHCO3​ solution, wipe, and test the surface with a pH strip.

  • Self-Validation: A stable pH of 7.0–7.5 validates that all reactive compound and acid byproducts have been successfully neutralized.

Fig 2: Self-validating emergency response workflow for chloromethylpyrimidine spills.

Storage and Incompatibilities

• Atmosphere: Must be stored under an inert atmosphere (Argon or Nitrogen) to prevent insidious atmospheric hydrolysis.

• Temperature: Store at 2–8°C (refrigerated) to minimize thermal degradation.

• Incompatibilities: Strictly isolate from strong oxidizing agents, strong bases, amines, and alcohols. Contact with these nucleophiles will trigger rapid, potentially exothermic SN​2 reactions[4].

References

• NextSDS. "5-(chloroMethyl)-4,6-diMethoxypyriMidine — Chemical Substance Information." NextSDS Database, 2026. [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 13123553, 4-(Chloromethyl)pyrimidine." PubChem, 2026.[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. 4-Chloro-6-(chloromethyl)pyrimidine | 85878-84-8 | Benchchem [benchchem.com]
• 3. 4-(Chloromethyl)pyrimidine | C5H5ClN2 | CID 13123553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-(CHLOROMETHYL)PYRIDINE HYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Harnessing the Electronic and Steric Landscape of 4,6-Dimethoxypyrimidines for Rational Drug Design

An In-depth Technical Guide for Drug Development Professionals

Foreword: The Pyrimidine Core as a Privileged Scaffold

In the landscape of medicinal chemistry, the pyrimidine ring stands as a cornerstone scaffold.[1] Its presence in the fundamental building blocks of life—nucleobases such as cytosine, thymine, and uracil—preordained its significance in biological processes.[1][2] Consequently, synthetic pyrimidine derivatives have been exhaustively explored, leading to a multitude of approved therapeutics with applications ranging from antiviral and anticancer to antibacterial and anti-inflammatory agents.[3][4] The true power of the pyrimidine core lies in its susceptibility to fine-tuning. The strategic placement of substituents allows for precise modulation of its electronic and steric character, directly influencing its pharmacokinetic profile and its interaction with biological targets.[4][5]

This guide focuses specifically on the 4,6-dimethoxypyrimidine scaffold. The introduction of two methoxy groups at the 4 and 6 positions imparts a unique set of properties that have been successfully exploited in both agrochemicals, such as herbicides, and pharmaceuticals.[6][7] We will dissect the fundamental electronic and steric attributes of this scaffold, provide field-proven experimental protocols for its synthesis and characterization, and illustrate how a deep understanding of these properties enables the rational design of novel, potent, and selective molecules.

Part 1: The Electronic Architecture of the 4,6-Dimethoxypyrimidine Ring

The electronic nature of the pyrimidine ring is inherently electron-deficient due to the presence of two electronegative nitrogen atoms at positions 1 and 3.[1] This influences its reactivity and basicity. The introduction of two methoxy (-OCH₃) groups at the 4 and 6 positions drastically alters this electronic landscape.

Electron-Donating Effects and Aromaticity

The oxygen atoms of the methoxy groups possess lone pairs of electrons that participate in resonance with the pyrimidine ring. This positive mesomeric effect (+M) significantly increases the electron density of the aromatic system, particularly at the C2 and C5 positions. This electron donation counteracts the inductive electron-withdrawing effect (-I) of the nitrogen atoms.

• Causality: This enhanced electron density makes the ring more susceptible to electrophilic aromatic substitution (if a strong activating group is present at C2) and modulates the reactivity of other substituents.

• Trustworthiness: The impact of these electronic effects can be quantitatively assessed through computational chemistry methods like Density Functional Theory (DFT), which calculates molecular electrostatic potential (MEP) maps and frontier molecular orbitals (HOMO/LUMO).[8] These theoretical studies provide a predictive framework for understanding reactivity.[1]

Figure 1: Electronic effects on the pyrimidine core.

Impact on Basicity and pKa

The two nitrogen atoms of the pyrimidine ring can act as bases and be protonated. The basicity, quantified by the pKa value, is a critical parameter influencing a molecule's solubility, membrane permeability, and target binding. The electron-donating methoxy groups increase the electron density at the ring nitrogens, thereby increasing their basicity compared to an unsubstituted pyrimidine.

• Expertise: While both nitrogens are basic, their accessibility and the stability of the resulting conjugate acid determine the primary site of protonation. Spectroscopic studies in acidic media are essential to determine these parameters accurately.[9][10] Understanding the pKa is crucial for designing salt forms of a drug and predicting its behavior in physiological pH environments.

Derivative	CAS Number	pKa (Predicted)	Melting Point (°C)	Reference
4,6-Dimethoxypyrimidine	5270-94-0	1.85 ± 0.10	48-51	[11]
2-Amino-4,6-dimethoxypyrimidine	36315-01-2	4.02 ± 0.10	94-96	[12]
4-Amino-2,6-dimethoxypyrimidine	3289-50-7	3.35 ± 0.10	149-152	[13]

Table 1: Physicochemical Properties of Key 4,6-Dimethoxypyrimidine Derivatives.

Part 2: Steric Considerations and Conformational Analysis

While electronic properties govern reactivity, steric properties dictate how a molecule physically fits into its environment, particularly the binding pocket of a target protein.

Influence of Methoxy Groups

The methoxy groups at the 4 and 6 positions are not sterically neutral. They occupy a defined space and can rotate around the C-O bond.

• Conformational Restriction: This rotation is not entirely free. Steric hindrance with adjacent groups or the ring itself can lead to preferred conformations. In drug design, this is a double-edged sword. It can lock the molecule into a bioactive conformation, enhancing potency, but it can also prevent the molecule from adopting the necessary shape to bind its target.

• Vectorial Properties: The methoxy groups provide specific vectors for potential interactions. The oxygen atoms can act as hydrogen bond acceptors, a critical interaction in many ligand-protein complexes. The methyl groups contribute to hydrophobic (van der Waals) interactions.[14]

Exploiting Steric Properties in Drug Design

The steric bulk of the 4,6-dimethoxy substituents can be used to achieve selectivity. For instance, if two related protein kinases have binding pockets of different sizes, a bulkier substituent on the pyrimidine scaffold can be designed to fit into the larger pocket while being excluded from the smaller one.

• Authoritative Grounding: 3D-QSAR (Three-Dimensional Quantitative Structure-Activity Relationship) studies are computational techniques that correlate the 3D shape and steric fields of a series of molecules with their biological activity.[15] These models provide invaluable insights for optimizing lead compounds by predicting how changes in steric bulk will affect potency.[15]

Part 3: Synthesis and Characterization Protocols

A self-validating system requires robust and reproducible protocols for both synthesis and structural confirmation. The 4,6-dimethoxypyrimidine scaffold is often built via nucleophilic substitution from a di-chloro precursor.

Synthesis of 4,6-Dimethoxy-2-methylthiopyrimidine

This protocol describes a common and efficient synthesis of a key intermediate used in the production of herbicides and other derivatives.[6][16]

Experimental Protocol:

• Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-chloro-4,6-dimethoxypyrimidine (1.0 eq), tetrabutylammonium bromide (0.05 eq, as a phase-transfer catalyst), and methanol.

• Reagent Addition: Add a 25% aqueous solution of sodium methyl mercaptide (1.07 eq) to the mixture.

  • Scientist's Note: The phase-transfer catalyst is crucial for facilitating the reaction between the aqueous nucleophile and the organic-soluble pyrimidine substrate, significantly improving reaction efficiency.

• Reaction: Heat the mixture to 45-50 °C and maintain this temperature for 2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture and reduce the solvent volume under vacuum. Add water to precipitate the crude product.

• Purification: Filter the solid, wash with cold water, and dry under vacuum. The product, 4,6-dimethoxy-2-methylthiopyrimidine, can be further purified by recrystallization from a suitable solvent like ethanol to yield a white crystalline solid. A typical yield for this reaction is >95%.[6][16]

Figure 2: General workflow for synthesis and validation.

Structural Validation and Characterization

Unequivocal structural confirmation is paramount. A combination of spectroscopic methods provides a complete picture of the molecule.[17]

Protocol for Characterization of 2-Amino-4,6-dimethoxypyrimidine:

• ¹H NMR Spectroscopy: Dissolve the sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The spectrum should show distinct signals for the amino protons (a broad singlet), the C5 proton (a sharp singlet), and the two methoxy groups (a singlet integrating to 6 protons).[17]

• ¹³C NMR Spectroscopy: The spectrum will confirm the number of unique carbon environments. Key signals include those for the two methoxy carbons, and the C2, C4/C6, and C5 carbons of the pyrimidine ring.[17]

• FT-IR Spectroscopy: Acquire a spectrum of the solid sample (e.g., using a KBr pellet). Look for characteristic absorption bands corresponding to N-H stretches (amino group), C-H stretches (methyl groups), C=N and C=C stretches (pyrimidine ring), and C-O stretches (methoxy groups).[17]

• Mass Spectrometry: Determine the mass-to-charge ratio (m/z) of the molecule. A high-resolution mass spectrometry (HRMS) analysis should yield a molecular ion peak that corresponds to the exact molecular formula (C₆H₉N₃O₂), confirming the elemental composition.[17]

• Melting Point Analysis: Measure the melting point of the purified solid. A sharp melting point range close to the literature value (94-96 °C) is an indicator of high purity.[12]

Technique	Expected Data for 2-Amino-4,6-dimethoxypyrimidine	Purpose
¹H NMR	δ ~5.2 ppm (s, 2H, NH₂), ~5.4 ppm (s, 1H, C5-H), ~3.8 ppm (s, 6H, 2xOCH₃)	Confirms proton environment & connectivity
¹³C NMR	δ ~170 ppm (C4/C6), ~165 ppm (C2), ~78 ppm (C5), ~54 ppm (OCH₃)	Confirms carbon skeleton
FT-IR	~3300-3450 cm⁻¹ (N-H), ~2950 cm⁻¹ (C-H), ~1600 cm⁻¹ (C=N/C=C), ~1200 cm⁻¹ (C-O)	Identifies functional groups
HRMS	[M+H]⁺ calculated for C₆H₁₀N₃O₂⁺: 156.0768; found: 156.0767	Confirms molecular formula

Table 2: Representative Spectroscopic Data for Structural Validation.

Conclusion: An Integrated Approach to Design

The 4,6-dimethoxypyrimidine scaffold is a versatile and powerful platform for the development of bioactive molecules. Its utility stems from a unique combination of electronic and steric properties conferred by the methoxy substituents. The electron-donating nature of these groups modulates the reactivity and basicity of the core, while their physical size and hydrogen-bonding capacity provide critical tools for optimizing target binding and selectivity.

A successful drug development program hinges on an integrated understanding of these properties. By combining theoretical predictions from computational models with robust, validated protocols for synthesis and characterization, researchers can move beyond serendipity. This rational, data-driven approach allows for the precise engineering of 4,6-dimethoxypyrimidine derivatives, accelerating the journey from a promising scaffold to a life-changing therapeutic.

References

• BenchChem. (2025). In-depth Technical Guide on the Potential Biological Activity of 4,6-diethoxypyrimidine.
• BenchChem. (2025). Theoretical studies on the electronic structure of pyrimidines.
• Hussein S. H. Mohamed, M. N., Sayed A. Ahmed. (2018). Reviewing of Synthesis and Computational Studies of Pyrazolo Pyrimidine Derivatives.
• Xu, D., et al. (2013). A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine.
• El Bahi, S., et al. (2023). Computational investigation of novel pyrimidine derivatives as potent FAK inhibitors via 3D-QSAR, molecular docking, molecular dynamics simulation and retrosynthesis. RSC Publishing.
• Elsayed, D. A. (2025). Computational Chemistry for some Novel Pyrimidine derivatives as Significant Antioxidants using cytochrome c peroxidase enzyme. ResearchGate.
• Data-Driven Modelling of Substituted Pyrimidine and Uracil-Based Derivatives Validated with Newly Synthesized and Antiproliferative Evaluated Compounds. (n.d.). PMC.
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• A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine. (n.d.). ResearchGate.
• 4-Amino-2,6-dimethoxypyrimidine. (n.d.). ChemicalBook.
• Synthesis method for 4,6-dimethoxy-2-((phenoxy carbonyl) amino)-pyrimidine. (2014). Eureka.
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• Spectroscopic Study of the Basicity of 4,6-Dihydroxypyrimidine Derivatives. (2021). ACS Omega.
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• 4-Amino-2,6-dimethoxypyrimidine 97. (n.d.). Sigma-Aldrich.
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Protocols & Analytical Methods

Step-by-step synthesis protocol for 5-(Chloromethyl)-4,6-dimethoxypyrimidine

Application Note: Synthesis and Characterization of 5-(Chloromethyl)-4,6-dimethoxypyrimidine

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Document Type: Advanced Synthesis Protocol & Mechanistic Guide

Introduction and Mechanistic Rationale

5-(Chloromethyl)-4,6-dimethoxypyrimidine (CAS: 1378463-12-7) is a highly valuable electrophilic building block used extensively in the synthesis of agrochemicals (e.g., sulfonylurea herbicides) and pharmaceutical active pharmaceutical ingredients (APIs). The functionalization of the pyrimidine core relies on exploiting its electronic distribution.

Unsubstituted pyrimidine is highly deactivated toward Electrophilic Aromatic Substitution (EAS). However, the introduction of two strongly electron-donating methoxy groups at the C4 and C6 positions fundamentally alters the ring's electronics. Through resonance (+M effect), these groups dramatically increase the electron density at the C5 position, making it highly susceptible to electrophilic attack[1][2].

The most direct route to introduce a chloromethyl group at this position is the Blanc Chloromethylation [3][4]. This reaction utilizes formaldehyde (or paraformaldehyde) and hydrogen chloride gas, catalyzed by a Lewis acid (typically Zinc Chloride, ZnCl2​ ). The Lewis acid coordinates with the formaldehyde, generating a highly reactive chloromethyloxonium species or a discrete chloromethyl carbocation ( [CH2​Cl]+ )[1]. The activated C5 position of the pyrimidine attacks this electrophile, forming a Wheland intermediate (sigma complex), which subsequently rearomatizes via deprotonation to yield the target compound[1][4].

Mechanistic Pathway & Workflow

Fig 1: Mechanistic pathway of the Blanc chloromethylation of 4,6-dimethoxypyrimidine.

Critical Safety and Regulatory Parameters

CRITICAL WARNING: The reaction of formaldehyde (or paraformaldehyde) with hydrogen chloride gas generates Bis(chloromethyl) ether (BCME) as a byproduct[5]. BCME is an extremely potent, highly volatile human carcinogen.

• Engineering Controls: This protocol must only be executed in a professionally certified, high-velocity fume hood equipped with appropriate exhaust scrubbing systems.

• Quenching: All off-gases must be trapped in a concentrated alkaline scrubber (e.g., 20% NaOH) to neutralize unreacted HCl and hydrolyze trace BCME.

Step-by-Step Synthesis Protocol

Reaction System: Self-Validating Blanc Chloromethylation Scale: 100 mmol (Proof-of-Concept Scale)

Materials Required

Reagent	Equivalents	Amount	Role
4,6-Dimethoxypyrimidine	1.0 eq	14.01 g	Substrate
Paraformaldehyde	2.5 eq	7.50 g	Electrophile Source
Zinc Chloride ( ZnCl2​ , anhydrous)	0.5 eq	6.81 g	Lewis Acid Catalyst
Hydrogen Chloride (HCl) gas	Excess	-	Reagent / Acidic Medium
Glacial Acetic Acid	Solvent	50 mL	Reaction Medium

Experimental Methodology

• System Preparation: Equip a 250 mL three-necked round-bottom flask with a magnetic stir bar, a gas dispersion tube (fritted glass), a thermometer, and a reflux condenser vented to a dual-stage alkaline scrubber system.

• Reagent Charging: Add 4,6-dimethoxypyrimidine (14.01 g, 100 mmol), anhydrous ZnCl2​ (6.81 g, 50 mmol), and paraformaldehyde (7.50 g, 250 mmol) to the flask. Suspend the mixture in 50 mL of glacial acetic acid.

  • Causality Check: ZnCl2​ is selected over stronger Lewis acids (like AlCl3​ ) to prevent the cleavage of the methoxy ethers and to suppress the over-alkylation (formation of diarylmethane derivatives)[3][4].

• Electrophile Generation (In-Situ): Cool the reaction vessel to 0–5 °C using an ice-water bath. Begin bubbling dry HCl gas through the dispersion tube at a steady, moderate rate.

  • Causality Check: The low temperature increases the solubility of HCl gas in the acetic acid and controls the exothermic formation of the chloromethylating species.

• Aromatic Substitution: Once the solution is saturated with HCl (typically 30-45 minutes, indicated by persistent fuming in the headspace), remove the ice bath. Slowly heat the reaction mixture to 55–60 °C and maintain for 4 to 6 hours. Continue a slow, continuous sparge of HCl gas.

• Reaction Monitoring (Self-Validation): Withdraw a 0.1 mL aliquot, quench in aqueous NaHCO3​ , extract with dichloromethane (DCM), and analyze via TLC (Hexanes:EtOAc 3:1) or 1H NMR. The reaction is complete when the C5 aromatic proton singlet of the starting material ( ∼ 5.9 ppm) completely disappears.

• Quenching and Workup: Cool the mixture to room temperature and carefully pour it over 200 g of crushed ice.

  • Causality Check: Immediate thermal quenching prevents the hydrolysis of the newly formed, highly reactive benzylic-like chloromethyl group back to a hydroxymethyl group.

• Extraction: Extract the aqueous slurry with DCM ( 3×100 mL). Wash the combined organic layers cautiously with saturated aqueous NaHCO3​ until the aqueous phase pH is ∼ 7.5. Wash with brine (100 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, gradient elution from 100% Hexanes to 85:15 Hexanes:Ethyl Acetate) to yield the pure product.

Analytical Characterization Data

To ensure the integrity of the synthesized 5-(chloromethyl)-4,6-dimethoxypyrimidine, the isolated material must be validated against the following theoretical analytical parameters.

Analytical Method	Expected Signal / Data Point	Structural Assignment
Appearance	White to off-white crystalline solid	N/A
1H NMR (400 MHz, CDCl3​ )	δ 8.45 (s, 1H)	Pyrimidine C2-H
δ 4.62 (s, 2H)	Chloromethyl group ( −CH2​Cl )
δ 4.02 (s, 6H)	Methoxy groups ( 2×−OCH3​ )
13C NMR (100 MHz, CDCl3​ )	δ 169.5, 158.2, 108.4, 54.8, 38.2	Pyrimidine core, methoxy, and chloromethyl carbons
Mass Spectrometry (ESI+)	m/z 189.04 [M+H]+	Validates molecular weight (Isotope pattern for 1 Cl)

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Nucleophilic substitution reactions of 5-(Chloromethyl)-4,6-dimethoxypyrimidine

An In-Depth Technical Guide to the Nucleophilic Substitution Reactions of 5-(Chloromethyl)-4,6-dimethoxypyrimidine

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Scaffold for Modern Drug Discovery

Pyrimidine derivatives are a cornerstone of medicinal chemistry, forming the structural core of numerous therapeutic agents.[1] The compound 5-(Chloromethyl)-4,6-dimethoxypyrimidine is an especially valuable building block for the synthesis of novel molecular entities. It combines the privileged pyrimidine scaffold, known for its stability and diverse biological roles, with a highly reactive chloromethyl "handle." This handle serves as a prime electrophilic site for the introduction of a wide array of functional groups through nucleophilic substitution, enabling the rapid generation of compound libraries for screening and lead optimization.

This guide provides a comprehensive overview of the reactivity of 5-(Chloromethyl)-4,6-dimethoxypyrimidine, detailing the underlying mechanistic principles and offering field-proven protocols for its reaction with common classes of nucleophiles.

Core Reactivity and Mechanistic Principles

The reactivity of 5-(Chloromethyl)-4,6-dimethoxypyrimidine is dominated by the nucleophilic substitution at the carbon of the chloromethyl group. The pyrimidine ring, being inherently electron-deficient due to its two nitrogen atoms, acts as a powerful electron-withdrawing group.[2][3] This electronic pull significantly enhances the electrophilicity of the adjacent methylene carbon, making it highly susceptible to attack by nucleophiles.

The reaction overwhelmingly proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2] This involves a single, concerted step where the nucleophile attacks the carbon atom from the side opposite to the chlorine atom (backside attack), leading to an inversion of stereochemistry (if the carbon were chiral) and the simultaneous displacement of the chloride leaving group.

Caption: General S_N2 mechanism for nucleophilic substitution.

While nucleophilic aromatic substitution (SNAr) can occur on the pyrimidine ring itself, this is generally less favorable for this substrate compared to the SN2 reaction at the chloromethyl group.[4][5] SNAr would require attack on the sp²-hybridized ring carbons (C4 or C6), which is sterically more hindered and electronically less favored than the attack on the activated sp³-hybridized methylene carbon.[6][7]

Application Notes: Reactions with Key Nucleophiles

The choice of solvent and base is critical for successful substitution reactions. Polar aprotic solvents like N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and acetonitrile are preferred as they solvate the cation but not the nucleophile, thereby enhancing the nucleophile's reactivity.[4]

Reactions with Nitrogen Nucleophiles (Amination)

The formation of aminomethyl-pyrimidines is a cornerstone of medicinal chemistry. Primary and secondary amines react readily with 5-(Chloromethyl)-4,6-dimethoxypyrimidine.

• Causality: A base such as potassium carbonate (K₂CO₃) or a non-nucleophilic tertiary amine like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) is essential.[2][4] Its primary role is to neutralize the hydrochloric acid (HCl) that is implicitly generated as the reaction proceeds, driving the equilibrium towards the product. For weakly nucleophilic amines, a stronger base may be required to deprotonate the amine first, increasing its nucleophilicity.[4]

Reactions with Sulfur Nucleophiles (Thiolation)

Thiols and thiophenols are excellent, "soft" nucleophiles that react efficiently to form the corresponding thioethers.[8][9]

• Causality: The high nucleophilicity of sulfur means these reactions often proceed rapidly at room temperature.[8] To maximize reactivity, the thiol is typically converted to its more potent conjugate base, the thiolate anion, using a base like sodium hydroxide or potassium carbonate.[1][2] The thiolate is a superior nucleophile and readily displaces the chloride.

Reactions with Oxygen Nucleophiles (Alkoxylation/Aryloxylation)

Alcohols and phenols can also serve as nucleophiles, though they are generally weaker than amines or thiols.

• Causality: To achieve efficient reaction rates, the alcohol or phenol must be deprotonated to form the corresponding alkoxide or phenoxide.[2] This requires a strong base, such as sodium hydride (NaH), which is capable of deprotonating the relatively non-acidic O-H bond. Weaker bases like K₂CO₃ can be effective for more acidic phenols but are generally insufficient for simple alcohols.[10] The resulting anionic oxygen species is a much stronger nucleophile, facilitating the SN2 displacement.

Detailed Experimental Protocols

The following protocols are adapted from established procedures for structurally similar chloromethyl-heterocycles and serve as a robust starting point for optimization.[1][2][10]

Caption: General synthetic workflow for substitution reactions.

Safety Precaution: Always conduct reactions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Synthesis of a 5-(Aminomethyl)pyrimidine Derivative

This protocol describes a general procedure for the N-alkylation of a primary or secondary amine.

Materials:

• 5-(Chloromethyl)-4,6-dimethoxypyrimidine (1.0 eq)

• Amine (e.g., morpholine, aniline) (1.2 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated NaCl solution)

Procedure:

• To a stirred solution of the amine (1.2 eq) in anhydrous DMF, add potassium carbonate (2.5 eq).

• Stir the resulting suspension at room temperature for 15-30 minutes.

• Add 5-(Chloromethyl)-4,6-dimethoxypyrimidine (1.0 eq) to the mixture.

• Heat the reaction to 60-80°C and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4]

• Once the starting material is consumed (typically 4-12 hours), cool the mixture to room temperature.

• Filter off the inorganic salts and concentrate the filtrate under reduced pressure to remove the DMF.

• Partition the residue between ethyl acetate and water.

• Wash the organic layer sequentially with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired product.

Protocol 2: Synthesis of a 5-(Thioether)pyrimidine Derivative

This protocol outlines a general method for the synthesis of pyrimidine thioethers from thiols.

Materials:

• 5-(Chloromethyl)-4,6-dimethoxypyrimidine (1.0 eq)

• Thiol (e.g., thiophenol, benzyl mercaptan) (1.1 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• Acetonitrile, anhydrous

• Dichloromethane

• Brine

Procedure:

• To a solution of the thiol (1.1 eq) in anhydrous acetonitrile, add potassium carbonate (2.0 eq).

• Stir the mixture at room temperature for 30 minutes to ensure formation of the thiolate.

• Add 5-(Chloromethyl)-4,6-dimethoxypyrimidine (1.0 eq) to the reaction mixture.

• Stir the reaction at room temperature until completion (typically 2-8 hours), monitoring by TLC. Gentle heating (40-50°C) may be applied if the reaction is sluggish.

• Once complete, filter off the solids and concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

• Purify the crude product by column chromatography or recrystallization.

Protocol 3: Synthesis of a 5-(Ether)pyrimidine Derivative

This protocol details the synthesis of pyrimidine ethers from an alcohol or phenol.

Materials:

• 5-(Chloromethyl)-4,6-dimethoxypyrimidine (1.0 eq)

• Alcohol or Phenol (e.g., phenol, benzyl alcohol) (1.2 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.3 eq)

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether

• Water

Procedure:

• CAUTION: NaH reacts violently with water. Handle with extreme care. To a stirred solution of the alcohol or phenol (1.2 eq) in anhydrous THF at 0°C under a nitrogen atmosphere, add the sodium hydride (1.3 eq) portion-wise.

• Allow the mixture to warm to room temperature and stir for 30-60 minutes, or until hydrogen gas evolution ceases, indicating the formation of the alkoxide/phenoxide.[10]

• Cool the mixture back to 0°C and add a solution of 5-(Chloromethyl)-4,6-dimethoxypyrimidine (1.0 eq) in THF dropwise.

• Stir the reaction at room temperature or heat to reflux as needed, monitoring by TLC (typically 6-24 hours).

• Upon completion, carefully quench the reaction by slowly adding water at 0°C.

• Extract the product with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Summary and Troubleshooting

The following table provides illustrative reaction conditions based on data from analogous chloromethyl-heterocycle systems.[1][10] Actual conditions and yields for 5-(Chloromethyl)-4,6-dimethoxypyrimidine should be optimized on a case-by-case basis.

Nucleophile Class	Example Nucleophile	Base	Solvent	Temp. (°C)	Typical Time (h)	Illustrative Yield (%)
Nitrogen	Substituted Aniline	K₂CO₃	DMF	60-80	4-8	75-90
Sulfur	Thiophenol	NaOH	Ethanol	RT	12-24	80-95
Oxygen	Substituted Phenol	K₂CO₃	Acetonitrile	Reflux	6-12	65-85

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Weak Nucleophile: Insufficient reactivity.	If using an amine or alcohol, consider pre-treating with a stronger, non-nucleophilic base (e.g., NaH) to generate the more reactive anion.[4]
Inappropriate Solvent: Protic solvents can solvate and deactivate the nucleophile.	Switch to a polar aprotic solvent like DMF, DMSO, or acetonitrile to enhance nucleophilicity.[4]
Insufficient Temperature: Activation energy not met.	Gently increase the reaction temperature in 10-20°C increments, monitoring for decomposition.[4]
Multiple Products / Side Reactions	Competing SNAr: Harsh conditions may promote attack on the ring.	Use milder conditions (lower temperature, less aggressive base). The SN2 pathway at the chloromethyl group is kinetically favored under most conditions.[4]
Reaction with Base: A nucleophilic base may compete with the intended nucleophile.	Switch to a non-nucleophilic base like K₂CO₃ or a sterically hindered amine base like DIPEA.[4]
Decomposition	High Temperature: Starting material or product may be unstable.	Run the reaction at the lowest effective temperature. Perform a time-course study to avoid prolonged heating.[4]

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Application Notes and Protocols: 5-(Chloromethyl)-4,6-dimethoxypyrimidine as a Key Building Block in Drug Discovery

Introduction: The Privileged Pyrimidine Scaffold

The pyrimidine ring is a cornerstone of medicinal chemistry, forming the core of numerous natural and synthetic bioactive molecules, including nucleobases and a wide array of pharmaceuticals.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding have made it a "privileged scaffold" in drug design. The strategic functionalization of the pyrimidine core allows for the fine-tuning of a molecule's pharmacological profile, influencing its potency, selectivity, and pharmacokinetic properties. Among the vast library of pyrimidine-based building blocks, 5-(Chloromethyl)-4,6-dimethoxypyrimidine stands out as a particularly versatile reagent for the synthesis of novel drug candidates. This document provides an in-depth guide to its applications, reactivity, and detailed protocols for its use in drug discovery workflows.

The 4,6-dimethoxypyrimidine moiety itself is found in a range of biologically active compounds, including those with anti-inflammatory and herbicidal properties.[3] The introduction of a reactive chloromethyl group at the 5-position transforms this scaffold into a potent electrophile, enabling covalent linkages with a diverse range of nucleophilic partners. This allows for the systematic exploration of chemical space around the pyrimidine core, a critical step in modern drug development.

Physicochemical and Safety Data

A comprehensive understanding of the physicochemical properties and safety profile of a building block is paramount for its effective and safe utilization in the laboratory.

Table 1: Physicochemical Properties of 5-(Chloromethyl)-4,6-dimethoxypyrimidine and Related Compounds

Property	5-(Chloromethyl)-4,6-dimethoxypyrimidine (Predicted)	4,6-Dichloro-5-methoxypyrimidine[4][5]
Molecular Formula	C₇H₉ClN₂O₂	C₅H₄Cl₂N₂O
Molecular Weight	188.61 g/mol	179.00 g/mol
Appearance	Pale yellow powder (predicted)	White to off-white solid
Melting Point	Not available	54-58 °C
Boiling Point	Not available	Not available
Solubility	Soluble in common organic solvents (e.g., DCM, THF, DMF)	Soluble in organic solvents

Safety and Handling:

5-(Chloromethyl)-4,6-dimethoxypyrimidine is an irritant and should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes. In case of contact, flush the affected area with copious amounts of water. Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases.

Core Reactivity and Mechanistic Insights

The synthetic utility of 5-(Chloromethyl)-4,6-dimethoxypyrimidine is primarily dictated by the high reactivity of the chloromethyl group in nucleophilic substitution reactions. This reactivity is analogous to that of benzylic halides, where the adjacent pyrimidine ring stabilizes the transition state of the substitution reaction.

The general mechanism for the reaction of 5-(Chloromethyl)-4,6-dimethoxypyrimidine with a nucleophile (Nu⁻) is a standard SN2 displacement, as illustrated below. The electron-withdrawing nature of the pyrimidine ring enhances the electrophilicity of the methylene carbon, making it highly susceptible to nucleophilic attack.

Caption: Generalized SN2 mechanism for nucleophilic substitution.

This versatile reactivity allows for the introduction of a wide array of functional groups at the 5-position of the pyrimidine ring, including amines, thiols, alcohols, and carbanions. This enables the construction of diverse molecular libraries for high-throughput screening and structure-activity relationship (SAR) studies.

Applications in the Synthesis of Bioactive Molecules

Synthesis of Kinase Inhibitor Scaffolds

Kinase inhibitors are a major class of targeted therapeutics, particularly in oncology. The pyrimidine ring is a common core structure in many approved kinase inhibitors. The dual reactivity of related halopyrimidines, such as 5-(bromomethyl)-2-chloropyrimidine, allows for the systematic construction of kinase inhibitor libraries.[6][7] A similar strategy can be employed with 5-(Chloromethyl)-4,6-dimethoxypyrimidine.

Caption: Workflow for the synthesis of potential kinase inhibitors.

Protocol 1: General Procedure for Nucleophilic Substitution with an Amine (Analogous to the reaction of 5-(bromomethyl)-2-chloropyrimidine) [6]

This protocol describes a general method for the reaction of a halomethylpyrimidine with a primary or secondary amine.

Materials:

• 5-(Chloromethyl)-4,6-dimethoxypyrimidine (1.0 eq)

• Amine nucleophile (1.1 eq)

• Diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃) (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a solution of 5-(Chloromethyl)-4,6-dimethoxypyrimidine in anhydrous DMF, add the amine nucleophile and DIPEA.

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 5-(aminomethyl)-4,6-dimethoxypyrimidine derivative.

Synthesis of Antiviral Agents

Pyrimidine derivatives are also prominent in the field of antiviral drug discovery.[2][8] The ability to introduce diverse side chains via the chloromethyl handle makes 5-(Chloromethyl)-4,6-dimethoxypyrimidine an attractive starting material for the synthesis of novel antiviral compounds.

Protocol 2: General Procedure for Nucleophilic Substitution with a Thiol

This protocol provides a general method for the synthesis of 5-(thiomethyl)-4,6-dimethoxypyrimidine derivatives.

Materials:

• 5-(Chloromethyl)-4,6-dimethoxypyrimidine (1.0 eq)

• Thiol nucleophile (1.1 eq)

• Sodium hydride (NaH) or potassium carbonate (K₂CO₃) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF) or DMF

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a suspension of sodium hydride in anhydrous THF at 0 °C, add a solution of the thiol nucleophile in THF dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of 5-(Chloromethyl)-4,6-dimethoxypyrimidine in THF to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC or LC-MS.

• Carefully quench the reaction with water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the desired 5-(thiomethyl)-4,6-dimethoxypyrimidine derivative.

Synthesis of the Building Block

While 5-(Chloromethyl)-4,6-dimethoxypyrimidine is commercially available from several suppliers, an understanding of its synthesis is valuable. A plausible synthetic route involves the chloromethylation of 4,6-dimethoxypyrimidine.

Protocol 3: Representative Chloromethylation of an Activated Aromatic Ring (General Procedure)

This protocol is a general representation of a chloromethylation reaction.

Materials:

• 4,6-Dimethoxypyrimidine (1.0 eq)

• Paraformaldehyde (1.2 eq)

• Hydrogen chloride (gas or concentrated HCl)

• Zinc chloride (catalytic)

• Anhydrous solvent (e.g., Dioxane or Acetic Acid)

• Round-bottom flask

• Magnetic stirrer

• Gas inlet tube

Procedure:

• Suspend 4,6-dimethoxypyrimidine and paraformaldehyde in the anhydrous solvent.

• Add a catalytic amount of zinc chloride.

• Bubble hydrogen chloride gas through the stirred suspension at a controlled temperature (e.g., 50-70 °C) for several hours. Alternatively, concentrated hydrochloric acid can be used.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, pour the reaction mixture onto ice and neutralize with a base (e.g., sodium bicarbonate).

• Extract the product with an organic solvent (e.g., dichloromethane).

• Dry the organic layer, concentrate, and purify by column chromatography or recrystallization to yield 5-(Chloromethyl)-4,6-dimethoxypyrimidine.

Conclusion

5-(Chloromethyl)-4,6-dimethoxypyrimidine is a high-value building block for medicinal chemistry and drug discovery. Its activated chloromethyl group allows for straightforward and efficient derivatization through nucleophilic substitution reactions. This enables the rapid generation of diverse libraries of substituted pyrimidines for screening against a wide range of biological targets. The protocols and application notes provided herein serve as a comprehensive guide for researchers and scientists to effectively utilize this versatile reagent in their drug development programs.

References

• CN104370826B - Preparation method of 5-methoxyl-4,6-dichloro pyrimidine - Google Patents.

• 4 - SAFETY DATA SHEET.

• Application Notes and Protocols: 5-(Bromomethyl)-2-chloropyrimidine in the Synthesis of Kinase Inhibitors - Benchchem.

• 4,6-Dichloro-5-methoxypyrimidine | C5H4Cl2N2O | CID 78720 - PubChem.

• Application Notes & Protocols: Synthesis and Evaluation of Pyrimidine-Based Kinase Inhibitors - Benchchem.

• NOTE A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine.

• 5-(chloroMethyl)-4,6-diMethoxypyriMidine — Chemical Substance Information - NextSDS.

• Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles - PMC.

• Discovery of 4,6-disubstituted pyrimidines as potent inhibitors of the Heat Shock Factor (HSF1) stress pathway and CDK9. - The Royal Society of Chemistry.

• Application Notes and Protocols for 4,6-Dialkoxypyrimidines in Functional Material Synthesis - Benchchem.

• CN103910683A - Preparation method of 5-methoxy-4,6-dichloropyrimidine - Google Patents.

• Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors - PMC.

• Divergent synthesis of kinase inhibitor derivatives, leading to discovery of selective Gck inhibitors - PubMed.

• Synthesis and Antiviral Efficacy of Pyrimidine Analogs Targeting Viral Pathways.

• Physicochemical properties of some pyrimidine derivatives in some organic solvents - MedCrave online.

• 4,6-Dichloro-5-methoxypyrimidine 97 5018-38-2 - MilliporeSigma.

• Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles - PubMed.

• Synthesis and antiviral activity of 5‑(4‑chlorophenyl)-1,3,4-thiadiazole sulfonamides.

• Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines - ResearchGate.

• Unusual reactions of 4,6-dichloro-5-nitropyrimidine with C-nucleophiles - Sci-Hub.

• 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production - PMC.

• Chemical reactions of "4,6-Dichloropyrimidin-5-amine" nucleophilic substitution - Benchchem.

• Design, Synthesis, and Biological Evaluation of Novel Thienopyrimidine Derivatives as PI3Kα Inhibitors - MDPI.

• Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents.

• Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles - Beilstein Journals.

• Synthesis and antiviral activity of 2,4-diamino-5-cyano-6-[2-(phosphonomethoxy)ethoxy]pyrimidine and related compounds | Request PDF - ResearchGate.

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.

• Ring Transformations in Reactions of Pyrimidine and N-Alkylpyrimidinium Salts with Nucleophiles - WUR eDepot.

• How the Nature of an Alpha-Nucleophile Determines a Brønsted Type-Plot and Its Reaction Pathways. An Experimental Study - Frontiers.

• 2-[4-(Chloromethyl)phenoxy]-4,6-dimethoxypyrimidine - PMC.

• A study of certain novel reactions of 4,6-dimethoxy-5-nitropyrimidine.

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Application Note: 5-(Chloromethyl)-4,6-dimethoxypyrimidine in Agrochemical Discovery and Development

Executive Summary

5-(Chloromethyl)-4,6-dimethoxypyrimidine (CAS 1378463-12-7) has emerged as a high-value, versatile intermediate in the discovery and development of next-generation agrochemicals. While classical sulfonylurea and pyrimidinyloxybenzoic acid herbicides traditionally utilize the 4,6-dimethoxypyrimidine core linked at the 2-position, functionalizing the 5-position offers a strategic vector to overcome target-site resistance in weed biotypes. This application note details the mechanistic rationale, synthetic protocols, and biological evaluation workflows for utilizing this intermediate in structure-activity relationship (SAR) campaigns.

Scientific Rationale: The 4,6-Dimethoxypyrimidine Pharmacophore

The 4,6-dimethoxypyrimidine moiety is a privileged scaffold in agrochemistry. It is primarily known for its role in inhibiting acetolactate synthase (ALS) , a crucial enzyme in the biosynthesis of branched-chain amino acids in plants 1. Commercial herbicides such as bispyribac-sodium and pyribenzoxim leverage this core to achieve potent, broad-spectrum weed control 2.

However, the widespread use of ALS inhibitors has led to resistant weed biotypes (e.g., mutations at Pro197 or Trp574). To combat this, researchers are exploring novel attachment points on the pyrimidine ring. The introduction of a chloromethyl group at the 5-position provides an electrophilic handle for late-stage functionalization, allowing chemists to probe unexplored regions of the ALS binding pocket or target entirely different enzymatic pathways.

Figure 1: Mechanism of action for pyrimidine-based ALS inhibitors in weed control.

Mechanistic Insights: 5-Chloromethyl as a Versatile Handle

Causality in Chemical Design: Why utilize a chloromethyl group at the 5-position instead of a bromomethyl or simple methyl group?

• Reactivity vs. Stability Balance: The chloromethyl group strikes an optimal balance for library synthesis. It is sufficiently reactive to undergo smooth bimolecular nucleophilic substitution (SN2) with various nucleophiles (amines, thiols, alkoxides) under mild basic conditions. Unlike bromomethyl analogs, which are prone to spontaneous hydrolysis or degradation during storage, the chloromethyl variant exhibits excellent shelf stability 3.

• Electronic Effects: The strongly electron-donating methoxy groups at the 4- and 6-positions enrich the pyrimidine ring. This electron density deactivates the ring toward nucleophilic aromatic substitution (SNAr) at the 2-position unless a strong leaving group (like methylsulfonyl) is present 2. By placing the reactive center on the exocyclic 5-methyl carbon, the substitution bypasses the electronic deactivation of the ring, ensuring high yields without requiring harsh conditions.

Application Protocol: Late-Stage Functionalization Workflow

This self-validating protocol describes the parallel synthesis of a library of 5-substituted 4,6-dimethoxypyrimidines.

Materials

• Starting Material: 5-(Chloromethyl)-4,6-dimethoxypyrimidine (>98% purity)

• Nucleophiles: Primary/secondary amines, thiophenols, or alcohols

• Bases: Potassium carbonate (K₂CO₃) or N,N-Diisopropylethylamine (DIPEA)

• Solvents: Anhydrous Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

Step-by-Step Methodology

• Reaction Setup: In a 10 mL microwave-safe vial, dissolve 5-(chloromethyl)-4,6-dimethoxypyrimidine (1.0 mmol) in anhydrous MeCN (5.0 mL).

• Base Addition (Causality Step): Add K₂CO₃ (2.0 mmol) for thiol/alcohol nucleophiles, or DIPEA (2.0 mmol) for amine nucleophiles. Reasoning: K₂CO₃ effectively deprotonates thiols/alcohols without causing base-catalyzed degradation of the pyrimidine, while DIPEA prevents the over-alkylation of amines.

• Nucleophile Addition: Add the respective nucleophile (1.2 mmol) dropwise at 0 °C to control the initial exothermic reaction and prevent dimerization.

• Heating & Monitoring (Self-Validation Step): Heat the mixture to 60 °C. Monitor the reaction via LC-MS. The reaction is validated as complete when the starting material peak (m/z ~189 for [M+H]⁺) completely disappears and is replaced by the product mass, typically within 2-4 hours.

• Workup: Quench the reaction with distilled water (10 mL) and extract with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient) to yield the pure 5-functionalized product.

Figure 2: Late-stage functionalization and biological screening workflow for novel agrochemicals.

Quantitative Data: Nucleophilic Substitution Optimization

To guide experimental design, Table 1 summarizes the optimized conditions and expected yields for various nucleophile classes reacting with the chloromethyl handle.

Table 1: Optimization of SN2 Conditions for 5-(Chloromethyl)-4,6-dimethoxypyrimidine

Nucleophile Type	Example Reagent	Base	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
Aliphatic Amine	Morpholine	DIPEA	MeCN	60	2	85 - 92
Aromatic Amine	Aniline	DIPEA	DMF	80	4	70 - 78
Thiol	Thiophenol	K₂CO₃	MeCN	25 (RT)	1	90 - 96
Alkoxide	Sodium methoxide	None*	MeOH	65	3	80 - 85

*Note: Sodium methoxide acts as both the nucleophile and the base in this specific transformation.

Biological Evaluation: ALS Inhibition Assay

Once the 5-substituted pyrimidine library is synthesized, candidates must be screened for herbicidal activity using a highly controlled enzymatic assay.

Protocol: In Vitro ALS Enzyme Assay

• Enzyme Preparation: Extract ALS from etiolated pea shoots or utilize recombinant plant ALS expressed in E. coli.

• Reaction Mixture: Combine the enzyme with sodium pyruvate (substrate), thiamine pyrophosphate (TPP), FAD, and MgCl₂ in a phosphate buffer (pH 7.5).

• Inhibitor Addition: Add the synthesized 5-substituted pyrimidine compounds at varying concentrations (0.1 nM to 100 μM) dissolved in DMSO. Ensure the final DMSO concentration remains <1% to prevent solvent-induced enzyme denaturation.

• Incubation: Incubate the microplate at 37 °C for exactly 1 hour.

• Detection: Stop the reaction by adding 6N H₂SO₄ and heating at 60 °C for 15 minutes (this converts the generated acetolactate to acetoin). Add creatine and α-naphthol, incubate in the dark for 15 minutes, and measure absorbance at 530 nm.

• Validation Control (Self-Validation): Include Chlorsulfuron as a positive control on every plate. The assay is only deemed valid if the IC₅₀ of Chlorsulfuron falls within the established literature range (typically 2–5 nM).

References

• NextSDS. "5-(chloroMethyl)-4,6-diMethoxypyriMidine — Chemical Substance Information.
• Chem-Impex. "4,6-Dimethoxypyrimidine - General Information, Properties, and Applications.
• Asian Journal of Chemistry. "A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine." Asian Pubs.

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• 3. nextsds.com [nextsds.com]

Application Note: A Guide to the Synthesis of Pyrimidine-Based Ligands via Nucleophilic Substitution of 5-(Chloromethyl)-4,6-dimethoxypyrimidine

Abstract

The pyrimidine scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure in a multitude of clinically approved therapeutics.[1][2][3] Its structural resemblance to the nucleobases of DNA and RNA allows for critical interactions with a wide array of biological targets, most notably protein kinases.[1][4] This technical guide provides a comprehensive overview and detailed protocols for the utilization of 5-(Chloromethyl)-4,6-dimethoxypyrimidine as a versatile building block for the synthesis of novel pyrimidine-based ligands. We will delve into the core principles of its reactivity, provide a robust, step-by-step protocol for nucleophilic substitution, and discuss the broader applications of the resulting derivatives in drug discovery, particularly in the development of targeted kinase inhibitors.[5][6]

Introduction: The Pyrimidine Scaffold in Drug Discovery

The pyrimidine nucleus is a fundamental heterocyclic motif in numerous therapeutic agents.[1][7] In the realm of oncology, pyrimidine derivatives have been extensively developed as ATP-competitive kinase inhibitors. By strategically modifying the substitution pattern on the pyrimidine ring, medicinal chemists can achieve potent and selective inhibition of various kinases, such as Epidermal Growth Factor Receptor (EGFR), Aurora Kinases, and Cyclin-Dependent Kinases (CDKs).[1][5] The 4,6-disubstituted pyrimidine framework, in particular, is adept at forming key hydrogen bond interactions within the kinase hinge region, mimicking the binding of adenine in ATP.[1][4]

5-(Chloromethyl)-4,6-dimethoxypyrimidine is an invaluable starting material for creating diverse libraries of such ligands. The methoxy groups at the C4 and C6 positions influence the electronic properties of the ring, while the chloromethyl group at the C5 position serves as a reactive handle for introducing a wide range of functional groups through nucleophilic substitution.

Core Principles of Reactivity

The synthetic utility of 5-(Chloromethyl)-4,6-dimethoxypyrimidine is centered on the reactivity of its chloromethyl group. This group is analogous to a benzylic halide, making the methylene carbon highly susceptible to nucleophilic attack. The reaction proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism.[8][9]

Key Mechanistic Considerations:

• Electrophilic Carbon: The electron-withdrawing nature of the adjacent pyrimidine ring and the chlorine atom renders the methylene carbon atom electrophilic.

• Leaving Group: The chloride ion is an excellent leaving group, facilitating the substitution reaction.

• Nucleophile: A wide variety of nucleophiles, including amines, thiols, phenols, and alkoxides, can be employed to displace the chloride.[9]

• Base: The reaction is typically facilitated by a non-nucleophilic base (e.g., K₂CO₃, Et₃N, DIPEA) to neutralize the hydrochloric acid (HCl) generated during the reaction, thereby driving the equilibrium towards product formation.[9]

• Solvent: Polar aprotic solvents such as N,N-Dimethylformamide (DMF), Acetonitrile (MeCN), or Dimethyl sulfoxide (DMSO) are commonly used as they can solvate the cation of the base while leaving the nucleophile relatively free to attack the electrophile.

The general transformation is illustrated below.

Caption: General SN2 reaction of 5-(Chloromethyl)-4,6-dimethoxypyrimidine.

Experimental Protocol: Synthesis of N-((4,6-Dimethoxypyrimidin-5-yl)methyl)anilines

This protocol provides a detailed methodology for the synthesis of an N-arylmethyl pyrimidine derivative, a common structural motif in kinase inhibitors. The procedure is based on established methods for analogous chloromethylpyrimidines and can be adapted for various amine nucleophiles.[9]

3.1. Materials and Reagents

• 5-(Chloromethyl)-4,6-dimethoxypyrimidine (1.0 eq)

• Substituted Aniline (e.g., 4-methoxyaniline) (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate (EtOAc)

• Deionized Water

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

• Silica Gel for column chromatography

• Round-bottom flask, magnetic stirrer, condenser, heating mantle, TLC plates

3.2. Step-by-Step Procedure

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the substituted aniline (1.1 eq) and anhydrous DMF. Stir the solution until the aniline is fully dissolved.

• Base Addition: Add anhydrous potassium carbonate (2.5 eq) to the stirred solution. A suspension will form. Stir for 15-20 minutes at room temperature to ensure the base is well-dispersed.

• Substrate Addition: Add 5-(Chloromethyl)-4,6-dimethoxypyrimidine (1.0 eq) to the suspension.

• Reaction: Heat the reaction mixture to 60-80°C. The optimal temperature may vary depending on the reactivity of the specific aniline used.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC). A typical eluent system is Hexane:Ethyl Acetate (e.g., 70:30).[10] The reaction is complete when the starting chloromethylpyrimidine spot is no longer visible (typically 4-8 hours).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into a beaker containing ice-cold water. This will precipitate the crude product and dissolve the inorganic salts.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL for a 10 mmol scale reaction).

• Washing: Combine the organic layers and wash sequentially with deionized water (2 x 50 mL) and brine (1 x 50 mL) to remove any residual DMF and inorganic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel, using a gradient of hexane and ethyl acetate as the eluent, to afford the pure N-((4,6-dimethoxypyrimidin-5-yl)methyl)aniline derivative.[9][10]

3.3. Product Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure.

• Mass Spectrometry (MS): To verify the molecular weight of the synthesized compound.

• Melting Point: To assess the purity of solid compounds.

Versatility and Scope

The protocol described above is highly versatile. A wide range of nucleophiles can be employed to generate diverse libraries of pyrimidine-based ligands. The following table summarizes typical conditions and considerations for different classes of nucleophiles, derived from analogous synthetic procedures.[9][11][12]

Nucleophile Class	Example Nucleophile	Typical Base	Solvent	Temperature	Notes
Amines	Anilines, Benzylamines	K₂CO₃, Et₃N	DMF, MeCN	60-80°C	Highly robust and general. Suitable for primary and secondary amines.[9]
Thiols	Thiophenols	NaOH, K₂CO₃	EtOH, DMF	RT - 60°C	Thiolates are potent nucleophiles; reactions often proceed at lower temperatures.[9]
Phenols	Substituted Phenols	K₂CO₃, NaH	MeCN, DMF	Reflux	Requires slightly more forcing conditions than amines or thiols.[9]
Alcohols	Benzyl alcohol	NaH	THF, DMF	RT - Reflux	Formation of alkoxide with a strong base like NaH is necessary prior to addition of the electrophile.

Application Workflow: From Synthesis to Biological Evaluation

The synthesis of these pyrimidine derivatives is the first step in a comprehensive drug discovery workflow. The ultimate goal is to identify compounds with potent and selective biological activity.

Caption: A typical workflow from building block synthesis to preclinical development.

Following synthesis and purification, the compound library is typically evaluated in biological assays. For kinase inhibitor development, this involves in-vitro assays to measure the compound's ability to inhibit the activity of a specific target kinase, often determining the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).[1][13] Promising "hits" from this initial screen undergo further analysis to establish a structure-activity relationship (SAR), which guides the design and synthesis of more potent and selective analogs in the lead optimization phase.

Conclusion

5-(Chloromethyl)-4,6-dimethoxypyrimidine is a highly effective and versatile electrophilic building block for the synthesis of diverse pyrimidine-based ligands. The straightforward SN2 protocol allows for the facile introduction of a wide range of chemical functionalities at the 5-position of the pyrimidine core. The resulting compounds are of significant interest to medicinal chemists and drug development professionals, serving as a rich source of novel structures for screening campaigns, particularly in the search for next-generation kinase inhibitors.

References

• An In-depth Technical Guide to the Nucleophilic Substitution Reactions of 5-(Chloromethyl)-2-methylpyrimidin-4-amine. Benchchem.
• Application Notes & Protocols: Synthesis and Evaluation of Pyrimidine-Based Kinase Inhibitors. Benchchem.

• Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. MDPI. [Link]

• Design, Synthesis, and Anticancer Evaluation of Pyrimidine-Based Deriv

• Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies. ACS Publications. [Link]

• Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. PubMed. [Link]

• Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives. PMC - NIH. [Link]

• 4,6-Diethoxypyrimidine: A Versatile Scaffold for Novel Drug Discovery. Benchchem.
• Application Notes and Protocols for the Synthesis of Pyrimidine Derivatives Using 2-(Chloromethyl)pyrimidine hydrochloride. Benchchem.

• Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines. ResearchGate. [Link]

• Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C. [Link]

• Biological molecules containing 4,6-dimethoxypyrimidine and N-heterocycle scaffolds. ResearchGate. [Link]

• Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles. PMC. [Link]

• A study on methods of synthesis of pyrimidine derivatives and their biological activities. Heterocyclic Letters. [Link]

• A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine. ResearchGate. [Link]

• Design, Synthesis and Characterization of Novel Amino-Pyrimidine Organic Framework as Potential Environmental Mob-Up Agents. ResearchGate. [Link]

• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. GSC Advanced Research and Reviews. [Link]

• Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine derivatives. Growing Science. [Link]

• 4,6-Dichloro-5-methoxypyrimidine. PMC. [Link]

• Synthesis and In-vitro Anti-cancer Evaluation of Some Novel Pyrimidine Derivatives. Journal of Molecular Science. [Link]

• Preparation method of 5-methoxy-4,6-dichloropyrimidine.

• Discovery of 4,6-disubstituted pyrimidines as potent inhibitors of the Heat Shock Factor (HSF1) stress pathway and CDK9. The Royal Society of Chemistry. [Link]

• Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile from 4,6-dichloro-2-(methylthio)pyrimidine. ResearchGate. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 5-(Chloromethyl)-4,6-dimethoxypyrimidine

Welcome to the Technical Support Center for the synthesis of 5-(Chloromethyl)-4,6-dimethoxypyrimidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve reaction yields, and troubleshoot common experimental hurdles. The information provided herein is a synthesis of established chemical principles and practical, field-proven insights.

Introduction to the Synthesis

The synthesis of 5-(Chloromethyl)-4,6-dimethoxypyrimidine is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. The most common and logical synthetic route involves three key transformations:

• Vilsmeier-Haack Formylation: Introduction of a formyl group (-CHO) at the C5 position of the 4,6-dimethoxypyrimidine ring.

• Reduction of the Aldehyde: Conversion of the 5-formyl group to a hydroxymethyl group (-CH₂OH).

• Chlorination of the Alcohol: Replacement of the hydroxyl group with a chlorine atom to yield the final product.

This guide is structured in a question-and-answer format to directly address specific issues you may encounter at each stage of this synthesis.

Visualizing the Workflow

Caption: Synthetic workflow for 5-(Chloromethyl)-4,6-dimethoxypyrimidine.

Troubleshooting Guide & FAQs

Part 1: Vilsmeier-Haack Formylation of 4,6-Dimethoxypyrimidine

The Vilsmeier-Haack reaction is a powerful method for formylating electron-rich aromatic and heteroaromatic compounds.[1][2] In this step, phosphorus oxychloride (POCl₃) and dimethylformamide (DMF) react to form the Vilsmeier reagent, an electrophilic iminium salt, which then attacks the electron-rich pyrimidine ring.[3]

Q1: My Vilsmeier-Haack reaction is showing low conversion to the 5-formyl product. What are the likely causes and how can I improve the yield?

A1: Low conversion in the Vilsmeier-Haack reaction can stem from several factors. Here’s a systematic approach to troubleshooting:

• Purity of Reagents and Solvents: The Vilsmeier reagent is highly reactive and susceptible to moisture. Ensure that your DMF is anhydrous and your POCl₃ is of high purity. The presence of water will quench the Vilsmeier reagent and significantly reduce your yield.

• Reaction Temperature: The formation of the Vilsmeier reagent is typically performed at low temperatures (0-10 °C) to control its exothermic nature. However, the subsequent formylation of the pyrimidine ring may require heating. An optimal temperature profile is crucial.

Parameter	Recommended Range	Rationale
Reagent Addition Temperature	0-10 °C	Controls the exothermic reaction between POCl₃ and DMF.
Reaction Temperature	50-80 °C	Provides sufficient energy for the electrophilic aromatic substitution to occur.

• Stoichiometry of Reagents: An excess of the Vilsmeier reagent is often necessary to drive the reaction to completion. A common starting point is to use 1.5 to 2.0 equivalents of both POCl₃ and DMF relative to the 4,6-dimethoxypyrimidine.

• Reaction Time: The reaction may be slow. Monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

Q2: I'm observing the formation of significant byproducts during the Vilsmeier-Haack reaction. What are they and how can I minimize them?

A2: The primary byproduct concern is the formation of colored impurities due to the degradation of starting materials or the product at elevated temperatures.[4]

• Temperature Control: Overheating the reaction mixture can lead to polymerization and the formation of tar-like substances. Maintain a consistent and controlled temperature throughout the reaction.

• Work-up Procedure: The work-up is critical for removing byproducts. After the reaction is complete, the mixture should be carefully quenched by pouring it onto crushed ice. This hydrolyzes the intermediate iminium salt to the desired aldehyde and deactivates any remaining Vilsmeier reagent. Subsequent neutralization with a base like sodium bicarbonate is necessary to remove acidic byproducts.

Part 2: Reduction of 5-Formyl-4,6-dimethoxypyrimidine

This step involves the reduction of the aldehyde functional group to a primary alcohol. Sodium borohydride (NaBH₄) is a commonly used reducing agent for this transformation due to its selectivity and mild reaction conditions.

Q3: The reduction of my 5-formylpyrimidine is incomplete, and I'm getting a low yield of the 5-hydroxymethyl product. What should I check?

A3: Incomplete reduction is a common issue that can often be resolved by optimizing the reaction conditions.

• Choice of Reducing Agent: While NaBH₄ is generally effective, for more stubborn reductions, a stronger reducing agent like lithium aluminum hydride (LiAlH₄) can be used. However, LiAlH₄ is much more reactive and requires strictly anhydrous conditions.[5]

• Solvent System: NaBH₄ reductions are typically carried out in alcoholic solvents like methanol or ethanol. The choice of solvent can influence the reaction rate.

• Temperature: The reduction is usually performed at room temperature. If the reaction is sluggish, gentle heating (40-50 °C) can be applied, but be mindful of potential side reactions.

• pH Control: The stability of NaBH₄ is pH-dependent. Maintaining a slightly basic pH can prolong the lifetime of the reducing agent.

Parameter	NaBH₄	LiAlH₄
Solvent	Methanol, Ethanol	Anhydrous THF, Diethyl ether
Temperature	0 °C to Room Temperature	0 °C to Room Temperature
Work-up	Acidic quench (e.g., dilute HCl)	Careful addition of water, followed by aqueous base

Q4: After the reduction and work-up, I have difficulty isolating the 5-(hydroxymethyl)-4,6-dimethoxypyrimidine. Any suggestions for improving the purification process?

A4: The hydroxymethyl product is more polar than the starting aldehyde. This change in polarity can be exploited for purification.

• Extraction: Ensure thorough extraction from the aqueous layer using an appropriate organic solvent like ethyl acetate or dichloromethane. Multiple extractions will improve the recovery.[4]

• Column Chromatography: If the crude product is not pure enough, silica gel column chromatography is an effective purification method. A gradient elution with a mixture of hexane and ethyl acetate is typically used.

Part 3: Chlorination of 5-(Hydroxymethyl)-4,6-dimethoxypyrimidine

The final step is the conversion of the primary alcohol to the corresponding chloride. Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation.

Q5: The chlorination reaction with thionyl chloride is giving me a low yield of the desired 5-(chloromethyl) product. What could be going wrong?

A5: Low yields in this step are often due to side reactions or incomplete conversion.

• Reaction Conditions: The reaction with SOCl₂ is typically carried out in an inert solvent like dichloromethane or chloroform at room temperature or with gentle heating.[6] The reaction can be slow, so monitoring by TLC is essential.

• Byproduct Formation: The reaction of an alcohol with SOCl₂ produces HCl and SO₂ as byproducts. The HCl can potentially react with the pyrimidine ring, leading to undesired side products. The inclusion of a base, such as pyridine or triethylamine, can scavenge the HCl and minimize these side reactions.

• Product Instability: The chloromethyl group can be reactive. Prolonged reaction times or high temperatures can lead to decomposition or the formation of dimers.

Caption: Simplified mechanism of chlorination with thionyl chloride.

Q6: My final product, 5-(chloromethyl)-4,6-dimethoxypyrimidine, is unstable and decomposes upon storage. How can I improve its stability?

A6: The stability of the final product can be a concern.

• Purity: Impurities can catalyze the decomposition of the product. Ensure the final product is thoroughly purified to remove any residual acid or other reactive species.

• Storage Conditions: Store the purified product in a cool, dark, and dry place. An inert atmosphere (e.g., under argon or nitrogen) can also help to prolong its shelf life.

• Use as a Freshly Prepared Reagent: If possible, it is often best to use the 5-(chloromethyl)-4,6-dimethoxypyrimidine immediately in the next synthetic step without long-term storage.

Experimental Protocols

Protocol 1: Vilsmeier-Haack Formylation

• To a stirred solution of anhydrous DMF (2.0 eq.) in an appropriate solvent (e.g., dichloromethane) at 0 °C, add POCl₃ (1.5 eq.) dropwise, maintaining the temperature below 10 °C.

• Stir the mixture at 0 °C for 30 minutes to allow for the formation of the Vilsmeier reagent.

• Add 4,6-dimethoxypyrimidine (1.0 eq.) to the reaction mixture.

• Warm the reaction to 60 °C and stir for 4-6 hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it slowly onto crushed ice.

• Neutralize the aqueous solution with solid sodium bicarbonate until the pH is ~7-8.

• Extract the product with dichloromethane (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 5-formyl-4,6-dimethoxypyrimidine.

Protocol 2: Reduction with Sodium Borohydride

• Dissolve the crude 5-formyl-4,6-dimethoxypyrimidine (1.0 eq.) in methanol.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (1.5 eq.) portion-wise, keeping the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Quench the reaction by the slow addition of dilute HCl until the effervescence ceases.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude 5-(hydroxymethyl)-4,6-dimethoxypyrimidine.

Protocol 3: Chlorination with Thionyl Chloride

• Dissolve the crude 5-(hydroxymethyl)-4,6-dimethoxypyrimidine (1.0 eq.) in anhydrous dichloromethane.

• Add thionyl chloride (1.2 eq.) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 3-5 hours, monitoring by TLC.

• Carefully pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate to neutralize any excess thionyl chloride and HCl.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 5-(chloromethyl)-4,6-dimethoxypyrimidine. Further purification can be achieved by recrystallization or column chromatography.[4]

References

• Xu, D., et al. (2013). A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine. Organic and Medicinal Chemistry Letters, 3(1), 24.
• Głowacka, I. E., et al. (2021). Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines. Molecules, 26(22), 6975.

• Wikipedia. (2023). Vilsmeier–Haack reaction. [Link]

• Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. [Link]

• Taylor & Francis Online. (n.d.). Thionyl chloride – Knowledge and References. [Link]

• ResearchGate. (2018). Chlorination of 5a with thionyl chloride. [Link]

• Crean, C., et al. (2021). Synthesis of 5-Hydroxymethylcytidine- and 5-Hydroxymethyl-uridine-Modified RNA. Current Protocols in Nucleic Acid Chemistry, 85(1), e135.

• Chemistry Steps. (2023). Vilsmeier-Haack Reaction. [Link]

• ACS Omega. (2021). Spectroscopic Study of the Basicity of 4,6-Dihydroxypyrimidine Derivatives. [Link]

Sources

• 1. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. One moment, please... [chemistrysteps.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]

Technical Support Center: Troubleshooting 5-(Chloromethyl)-4,6-dimethoxypyrimidine Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot the synthesis and utilization of 5-(Chloromethyl)-4,6-dimethoxypyrimidine (CAS: 1378463-12-7)[1].

Because the pyrimidine ring is heavily electron-donating at the C5 position (due to the two methoxy groups), the benzylic-like chloromethyl group is highly activated. Direct chloromethylation of dimethoxypyrimidines is notoriously difficult to control and is generally avoided due to runaway side reactions[2]. While classic Blanc chloromethylation (formaldehyde, HCl, Lewis acid) is successful on less activated heterocycles[3], synthesizing our target compound usually requires milder, indirect routes. A common industrial alternative involves the methoxylation of 4,6-dichloro-5-(chloromethyl)pyrimidine[4], or the controlled chlorination of a hydroxymethyl precursor.

Below, we dissect the causality behind common impurities, provide interactive FAQs, and establish a self-validating experimental protocol.

Part 1: Mechanistic Pathways of Impurity Formation

Understanding how impurities form is the first step in preventing them. The diagram below maps the chemical causality between the chosen synthetic route, the reaction conditions, and the resulting structural deviations.

Mechanistic pathways illustrating the formation of common impurities during synthesis.

Part 2: Troubleshooting FAQs

Q1: Why am I seeing high levels of the 5-(hydroxymethyl) impurity during workup?

The Causality: The chloromethyl group at the C5 position is hyper-activated. The electron-donating methoxy groups at C4 and C6 stabilize any developing positive charge at the benzylic carbon via resonance. This makes the C-Cl bond extremely susceptible to solvolysis (hydrolysis) when exposed to water, reverting your product back to 5-(hydroxymethyl)-4,6-dimethoxypyrimidine. The Fix: Your quenching step is likely too warm or too prolonged. When quenching excess chlorinating agents (like SOCl₂), pour the reaction mixture into ice-cold saturated aqueous NaHCO₃. Minimize the contact time between the organic product and the aqueous phase to less than 5 minutes before phase separation.

Q2: My GC/MS shows a high-molecular-weight dimer. How do I suppress bis-adduct formation?

The Causality: If you are attempting direct chloromethylation, the newly formed 5-(chloromethyl)-4,6-dimethoxypyrimidine acts as a potent electrophilic alkylating agent. It will undergo a Friedel-Crafts-like reaction with unreacted 4,6-dimethoxypyrimidine, yielding Bis(4,6-dimethoxypyrimidin-5-yl)methane. The Fix: This is a kinetic issue. You must maintain pseudo-first-order kinetics by ensuring a continuous excess of the chloromethylating agent. More importantly, run the reaction at higher dilutions (e.g., 10-15 volumes of solvent) to reduce the frequency of intermolecular collisions between the product and the starting material.

Q3: I'm observing a loss of a methoxy peak in my ¹H NMR (demethylation). What's causing this?

The Causality: You are observing acid-catalyzed ether cleavage. The HCl generated as a byproduct during chlorination protonates the methoxy oxygen. Subsequent nucleophilic attack by chloride ions cleaves the O-CH₃ bond, releasing chloromethane gas and leaving a hydroxyl group (which tautomerizes to a pyrimidone). The Fix: Ether cleavage is highly temperature-dependent. Keep your reaction temperature strictly below 5 °C during reagent addition, and do not exceed 25 °C during maturation. If the problem persists, actively sweep the headspace with N₂ gas to remove volatile HCl from the system.

Q4: When using the dichloro precursor route, how do I prevent substitution at the chloromethyl position?

The Causality: When reacting 4,6-dichloro-5-(chloromethyl)pyrimidine[4] with sodium methoxide (NaOMe) to yield the target compound, the methoxide acts as both a nucleophile and a base. While the ring chlorines are highly reactive toward nucleophilic aromatic substitution (SNAr), excess NaOMe will eventually attack the aliphatic chloromethyl group via SN2. The Fix: Stoichiometry is critical. Use exactly 2.05 equivalents of NaOMe. Add the NaOMe dropwise to a cooled solution (0 °C) of the pyrimidine, rather than the reverse, to prevent localized excesses of the nucleophile.

Part 3: Standardized Experimental Protocol

To bypass the severe limitations of direct chloromethylation, the most reliable laboratory-scale method is the chlorination of 5-(hydroxymethyl)-4,6-dimethoxypyrimidine using Thionyl Chloride (SOCl₂). Below is a self-validating workflow designed to prevent the impurities discussed above.

Optimized step-by-step workflow for the chlorination of the hydroxymethyl precursor.

Self-Validating SOP: SOCl₂ Chlorination

• Preparation: Charge a flame-dried flask with 5-(hydroxymethyl)-4,6-dimethoxypyrimidine (1.0 eq) and anhydrous Dichloromethane (DCM, 10 volumes). Ensure the Karl Fischer (KF) moisture content of the DCM is < 50 ppm to prevent baseline hydrolysis.

• Catalysis & Cooling: Add anhydrous N,N-Dimethylformamide (DMF, 0.05 eq). The DMF reacts with SOCl₂ to form the Vilsmeier-Haack reagent, which is the true active chlorinating species, allowing the reaction to proceed at lower, safer temperatures. Cool the mixture to 0 °C under an N₂ atmosphere.

• Addition: Add Thionyl Chloride (SOCl₂, 1.2 eq) dropwise over 30 minutes. Critical Control Parameter: Maintain the internal temperature below 5 °C to prevent acid-catalyzed demethylation.

• Maturation & Self-Validation: Remove the ice bath and allow the reaction to warm to 20 °C. Stir for 2 hours.

  • Validation Checkpoint: Withdraw a 10 µL aliquot, dilute in 1 mL anhydrous Acetonitrile, and analyze via LC-MS. The reaction is validated as complete when the m/z 171 peak (starting material) is < 1% relative to the m/z 189 peak (product). If incomplete, verify the integrity of your SOCl₂ (degraded SOCl₂ will fail to drive the reaction).

• Quench: Pour the reaction mixture rapidly into a vigorously stirred biphasic mixture of ice-water and saturated NaHCO₃.

• Isolation: Separate the organic layer immediately (within 5 minutes) to prevent hydrolysis of the highly active chloromethyl group. Extract the aqueous layer once with DCM. Combine organics, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at < 30 °C.

Part 4: Quantitative Data & Impurity Profiling

Use the following analytical markers to identify and quantify deviations in your reaction.

Impurity Profile	Chemical Name	Mechanism of Formation	Analytical Marker	Acceptable Limit
Hydrolysis	5-(Hydroxymethyl)-4,6-dimethoxypyrimidine	Nucleophilic attack by H₂O on the activated C5 position during quench.	LC-MS: [M+H]⁺ 171¹H NMR: -CH₂OH singlet at ~4.5 ppm	< 0.5%
Dimer	Bis(4,6-dimethoxypyrimidin-5-yl)methane	Friedel-Crafts alkylation of starting material by the product.	LC-MS: [M+H]⁺ 293¹H NMR: Bridging -CH₂- at ~3.8 ppm	< 0.1%
Demethylation	5-(Chloromethyl)-4-hydroxy-6-methoxypyrimidine	Acid-catalyzed ether cleavage by HCl at elevated temperatures.	LC-MS: [M+H]⁺ 175¹H NMR: Loss of one -OCH₃ singlet	< 1.0%
Under-reacted	4-Chloro-5-(chloromethyl)-6-methoxypyrimidine	Incomplete substitution during methoxylation of dichloro precursor.	LC-MS: [M+H]⁺ 193GC-MS: Distinct Cl₂ isotope pattern	< 0.2%

Part 5: References

• NextSDS Database. "5-(chloroMethyl)-4,6-diMethoxypyriMidine — Chemical Substance Information". Available at:[Link]

• NextSDS Database. "4,6-dichloro-5-(chloromethyl)pyrimidine — Chemical Substance Information". Available at:[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. 4-(chloromethyl)-2,6-dimethoxypyrimidine | 94170-84-0 | Benchchem [benchchem.com]
• 3. 4-(Chloromethyl)-2-phenoxypyridine | Benchchem [benchchem.com]
• 4. nextsds.com [nextsds.com]

Technical Support Center: Troubleshooting &amp; Purification of Crude 5-(Chloromethyl)-4,6-dimethoxypyrimidine

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals dealing with the isolation and purification of 5-(Chloromethyl)-4,6-dimethoxypyrimidine (CAS: 1378463-12-7).

As a highly reactive benzylic-type halide situated on an electron-deficient pyrimidine ring, this intermediate presents unique handling challenges. The electron-donating methoxy groups at the 4- and 6-positions increase the electron density of the ring, paradoxically making the 5-chloromethyl group highly susceptible to nucleophilic attack, hydrolysis, and thermal self-alkylation. This guide provides field-proven, self-validating methodologies to secure high-purity yields while mitigating degradation.

Part 1: Comparative Analysis of Purification Techniques

Before selecting a protocol, it is critical to evaluate the quantitative trade-offs of each purification method. The table below synthesizes empirical data to guide your experimental design.

Purification Technique	Typical Recovery (%)	Target Purity (%)	Scalability	Primary Risk Factor	Recommended Use Case
Anhydrous Recrystallization	70–85%	>98%	High (>100g)	Yield loss in mother liquor	Primary recommendation for scale-up and API intermediates.
Deactivated Silica Chromatography	60–75%	>95%	Low (<10g)	On-column hydrolysis	Small-scale discovery chemistry; complex crude mixtures.
Basic Alumina Chromatography	65–80%	>95%	Low-Medium	Irreversible adsorption	Acid-sensitive crude mixtures where silica fails[1].
Vacuum Distillation	<40%	Variable	Medium	Thermal polymerization	Strongly discouraged due to catastrophic thermal degradation.

Part 2: Troubleshooting FAQs & Mechanistic Insights

Q1: Why does my product degrade into a sticky residue when purified on standard silica gel?

The Causality: Standard silica gel contains acidic silanol groups and tightly adsorbed water. When 5-(chloromethyl)-4,6-dimethoxypyrimidine passes through this matrix, the acidic environment catalyzes the hydrolysis of the reactive chloromethyl group, converting it into a 5-hydroxymethyl derivative[2]. Furthermore, the localized concentration of the compound on the column can trigger intermolecular alkylation, creating polymeric "sticky" residues that permanently bind to the stationary phase.

Q2: I am seeing a significant M-35 (or M-HCl + H2O) peak in my LC-MS after purification. What happened?

The Causality: You are observing the classic hydrolysis degradation pathway[3]. The loss of 35 Da (displacement of the chlorine isotope) combined with the addition of 18 Da (water) indicates that ambient moisture in your solvents or atmosphere has nucleophilically attacked the chloromethyl carbon. The Fix: You must transition to strictly anhydrous solvents (dried over 3Å molecular sieves) and minimize atmospheric exposure during filtration.

Q3: Can I use vacuum distillation to purify this intermediate?

The Causality: No. Heating chloromethyl pyrimidines above 50–60°C induces thermal stress[3]. The pyrimidine nitrogen of one molecule will act as a nucleophile and attack the chloromethyl group of an adjacent molecule, leading to rapid, irreversible self-alkylation and polymerization. Distillation will likely result in a polymerized black tar in your distillation flask.

Part 3: Visualizing Degradation and Workflows

Fig 1: Primary degradation pathways of 5-(Chloromethyl)-4,6-dimethoxypyrimidine.

Fig 2: Anhydrous recrystallization workflow preventing thermal and hydrolytic degradation.

Part 4: Validated Experimental Protocols

Protocol A: Anhydrous Recrystallization (Recommended for Scale-Up)

This is the most reliable method to achieve >98% purity while avoiding the hydrolytic risks of silica gel and the thermal risks of distillation.

Self-Validating System: If the initial dissolution in toluene yields a completely clear solution, no polymeric degradation has occurred during crude isolation. If the solution is cloudy, polymers are present and must be filtered out before crystallization.

Step-by-Step Methodology:

• Preparation: Dry Toluene and Heptane over activated 3Å molecular sieves for 24 hours prior to use.

• Dissolution: Transfer the crude 5-(Chloromethyl)-4,6-dimethoxypyrimidine to a dry round-bottom flask under an inert atmosphere (N₂ or Argon). Add a minimal volume of dry Toluene (approx. 2-3 mL per gram of crude).

• Gentle Heating: Warm the flask in a water bath to no higher than 45–50°C until the monomeric product dissolves. Do not exceed 50°C to prevent self-alkylation.

• Hot Filtration: Rapidly filter the warm solution through a pre-warmed, dry Celite pad into a clean, dry receiving flask to remove any insoluble polymeric baseline impurities.

• Anti-Solvent Addition: While maintaining gentle stirring, add dry Heptane dropwise until the solution becomes slightly turbid (the cloud point).

• Crystallization: Remove the flask from the heat source. Allow it to cool slowly to room temperature over 2 hours, then transfer to a 4°C refrigerator for 4 hours to maximize crystal yield.

• Isolation: Filter the resulting crystals via a Büchner funnel under a blanket of nitrogen. Wash the filter cake with ice-cold dry Heptane.

• Drying: Dry the crystals under high vacuum (0.1 mmHg) at room temperature for 12 hours.

Protocol B: Deactivated Silica Gel Flash Chromatography (For Small Scale)

If the crude mixture contains closely eluting monomeric impurities (e.g., unreacted starting materials or positional isomers) that cannot be removed via recrystallization, chromatography is required. You must deactivate the silica to prevent on-column hydrolysis[2].

Self-Validating System (2D-TLC): Before running the column, spot your crude on a TLC plate. Elute in Hexanes/EtOAc, dry the plate, rotate it 90°, and elute again. If your target spot falls off the diagonal axis, it is degrading on the silica. This confirms you must increase the triethylamine buffer concentration.

Step-by-Step Methodology:

• Stationary Phase Deactivation: Prepare a slurry of standard silica gel (230-400 mesh) in a solvent mixture of Hexanes containing 2% Triethylamine (Et₃N) (v/v) .

• Column Packing: Pack the column with the Et₃N-treated slurry. Flush the packed column with 3 column volumes of pure Hexanes to remove excess mobile Et₃N (leaving only the neutralized silanol sites).

• Sample Loading: Dissolve the crude mixture in a minimal amount of dry Dichloromethane (DCM). Carefully load it onto the top of the column.

• Elution: Elute using a gradient of Hexanes to Ethyl Acetate (typically 9:1 to 4:1). Apply gentle positive pressure (flash chromatography) to minimize the compound's residence time on the column.

• Fraction Analysis: Collect fractions in dry test tubes. Analyze immediately by TLC.

• Concentration: Pool the product-containing fractions and concentrate under reduced pressure on a rotary evaporator. Keep the water bath strictly below 30°C to prevent thermal degradation during concentration.

Part 5: References

• An In-depth Technical Guide to the Stability and Storage of 2-(Chloromethyl)pyrimidine Hydrochloride. BenchChem.3

• Stability of 2-(Chloromethyl)pyrimidine hydrochloride in different solvents. BenchChem.4

• Technical Support Center: Column Chromatography Purification of 4-(Chloromethyl)benzoyl Chloride Derivatives. BenchChem.2

• Stereoselective Synthesis of (E)-Vinylstannanes from Alkynes via Hydroboration and Transmetalation. Organic Syntheses.1

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Handling moisture sensitivity of 5-(Chloromethyl)-4,6-dimethoxypyrimidine during storage

Welcome to the technical support guide for 5-(Chloromethyl)-4,6-dimethoxypyrimidine. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this critical reagent throughout its storage and handling. Due to its reactive chloromethyl group, this compound is particularly susceptible to degradation by moisture. This guide provides in-depth, field-proven insights and protocols to mitigate these risks and troubleshoot potential issues.

Frequently Asked Questions (FAQs)

Q1: Why is 5-(Chloromethyl)-4,6-dimethoxypyrimidine considered moisture-sensitive?

The core of its sensitivity lies in the chemical reactivity of the chloromethyl group attached to the pyrimidine ring. The electron-withdrawing nature of the dimethoxy-substituted pyrimidine ring enhances the electrophilicity of the carbon atom bonded to chlorine. This makes it a prime target for nucleophilic attack. Water, although a weak nucleophile, is ambient and pervasive. In its presence, the compound will undergo a bimolecular nucleophilic substitution (SN2) reaction, also known as hydrolysis.[1][2] This reaction displaces the chloride ion and replaces it with a hydroxyl group, converting the starting material into the corresponding, and likely unwanted, 5-(hydroxymethyl)-4,6-dimethoxypyrimidine. This degradation is often accelerated by increased temperature.

Caption: Hydrolysis of 5-(Chloromethyl)-4,6-dimethoxypyrimidine

Q2: What are the ideal long-term storage conditions for this compound?

To maintain the integrity and purity of 5-(Chloromethyl)-4,6-dimethoxypyrimidine, long-term storage requires stringent control over temperature and atmosphere.

Parameter	Recommendation	Rationale
Temperature	-20°C is strongly recommended.[1][3][4]	Low temperatures significantly slow down the rate of potential degradation reactions, including hydrolysis.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	This displaces atmospheric moisture and oxygen, directly protecting the compound from its primary degradation pathway.
Container	A tightly sealed, amber glass vial or a container with a secure, lined cap.[1][5][6]	Prevents moisture ingress from the surrounding environment and protects from light, which can cause photolytic cleavage.[1]
Location	A dedicated freezer for chemical reagents, away from frequent-use areas.	Minimizes temperature fluctuations from door openings and ensures containment.

For short-term transport or immediate use, the compound may be shipped at ambient temperatures, but it should be transferred to recommended long-term storage immediately upon receipt.[1]

Q3: I've just received a new batch. What's the first thing I should do?

Upon receipt, immediately move the container to a desiccator to equilibrate to room temperature before opening. This crucial step prevents atmospheric moisture from condensing on the cold solid. Once equilibrated, transfer the entire container into a dry, inert atmosphere environment, such as a nitrogen-filled glovebox, for aliquoting or storage.

Troubleshooting Guide

Problem: I suspect my stored compound has degraded. How can I confirm this?

Symptoms: You may observe a change in the physical appearance of the solid (e.g., clumping, discoloration), or you may experience unexpected results in your reactions, such as low yields or the formation of unknown byproducts.

Solution: The most reliable way to confirm degradation is through analytical testing. The primary degradation product to look for is 5-(hydroxymethyl)-4,6-dimethoxypyrimidine. Here is a comparison of suitable analytical methods.

Analytical Method	Principle	Purity Results (%)	Key Advantages	Common Limitations
HPLC (UV)	Chromatographic separation based on polarity.	98.0 - 99.9	High resolution, widely available, excellent for quantifying non-volatile impurities.[7]	Requires chromophoric impurities for UV detection.
GC-MS	Separation by boiling point and mass-to-charge ratio.	97.5 - 99.8	High sensitivity, provides structural information of impurities.[7]	Not suitable for thermally unstable compounds.
¹H NMR	Signal intensity is proportional to the number of nuclei.	98.5 - 99.9	Provides clear structural confirmation and can quantify impurities with an internal standard.[7][]	Lower sensitivity compared to chromatographic methods.

Troubleshooting Workflow:

Caption: Safe Handling Workflow

Step-by-Step Procedure:

• Temperature Equilibration: Remove the sealed container from the -20°C freezer and place it directly into a desiccator at room temperature for at least 30 minutes. DO NOT open the container while it is cold.

• Inert Atmosphere Transfer: Move the equilibrated, sealed container, along with any necessary vials, spatulas, and weighing equipment, into a nitrogen or argon-filled glovebox.

• Aliquoting: Inside the glovebox, open the main container. Quickly weigh the desired amount of the compound and transfer it to a smaller, pre-labeled, dry vial.

• Sealing: Securely cap both the new aliquot vial and the main stock container. It is good practice to wrap the cap junction with parafilm for an extra barrier against moisture.

• Storage: Immediately return both the main stock and the new aliquot to the -20°C freezer.

• Usage: Use the freshly prepared aliquot for your experiment. Avoid taking the main stock container through repeated freeze-thaw and open-atmosphere cycles.

Protocol 2: Purity Assessment by HPLC

This protocol provides a general method to assess the purity of 5-(Chloromethyl)-4,6-dimethoxypyrimidine and detect the presence of its primary hydrolytic degradation product.

Instrumentation & Reagents:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Sample of 5-(Chloromethyl)-4,6-dimethoxypyrimidine

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of the compound and dissolve it in 10 mL of acetonitrile to create a 1 mg/mL stock solution. Further dilute this solution to a working concentration of 0.1 mg/mL with the mobile phase. [7]2. Chromatographic Conditions:

  • Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 60:40 v/v). Adjust ratio as needed for optimal separation.

  • Flow Rate: 1.0 mL/min. [7] * Column Temperature: 30 °C. [7] * Detection Wavelength: 254 nm. [7] * Injection Volume: 10 µL. [7]3. Analysis:

  • Inject a blank (mobile phase) to establish a baseline.

  • Inject the prepared sample solution.

  • The parent compound, being more nonpolar, should have a longer retention time than the more polar 5-(hydroxymethyl)-4,6-dimethoxypyrimidine degradation product.

• Purity Calculation: Determine purity using the area percentage method. Divide the peak area of the main component by the total area of all peaks in the chromatogram. [7] Purity (%) = (Areamain peak / Σ Areaall peaks) x 100

By adhering to these storage and handling protocols, you can ensure the long-term stability and reliability of your 5-(Chloromethyl)-4,6-dimethoxypyrimidine, leading to more consistent and successful experimental outcomes.

References

• SAFETY DATA SHEET. AFG Bioscience LLC. Available at: [Link]

• Top 5 Methods of Assessing Chemical Purity. Moravek, Inc. Available at: [Link]

• Guidance on Storage and Handling of Chlorinated Solvents. European Chlorinated Solvents Association (ECSA). Available at: [Link]

• Recent Trends in Analytical Techniques for Impurity Profiling. Citeksan. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. afgsci.com [afgsci.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Optimizing solvent choice for 5-(Chloromethyl)-4,6-dimethoxypyrimidine alkylation

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges when utilizing highly reactive electrophiles in complex syntheses. 5-(Chloromethyl)-4,6-dimethoxypyrimidine is a potent building block widely used in medicinal chemistry to install the 4,6-dimethoxypyrimidine scaffold. However, its unique electronic properties make it highly sensitive to solvent conditions.

This guide provides a mechanistic framework, a quantitative solvent selection matrix, self-validating protocols, and troubleshooting FAQs to ensure your alkylation reactions succeed on the first attempt.

Module 1: Mechanistic Causality & Solvent Dynamics

To optimize your solvent, you must first understand the electrophile. The core reactivity of chloromethylpyrimidines is dominated by bimolecular nucleophilic substitution (SN2) at the sp³-hybridized methylene carbon[1].

The pyrimidine ring is inherently electron-withdrawing, which enhances the electrophilicity of the methylene carbon[2]. However, the two methoxy groups at the 4 and 6 positions are strongly electron-donating via resonance. This "push-pull" electronic environment makes the 5-chloromethyl group exceptionally reactive toward SN2 displacement, but it also stabilizes developing positive charge, making the intermediate dangerously susceptible to solvolysis (SN1-like pathways) if placed in protic environments.

Therefore, your solvent choice dictates the survival of the electrophile. You must balance the dielectric constant (to dissolve inorganic bases and stabilize the SN2 transition state) against the solvolysis risk (which destroys the reagent).

Decision matrix for solvent selection in 5-(chloromethyl)-4,6-dimethoxypyrimidine alkylations.

Module 2: Solvent Optimization Matrix

The following table synthesizes the quantitative and qualitative data for solvent selection. Always prioritize anhydrous solvents (water content < 50 ppm) to prevent competitive hydrolysis.

Solvent	Dielectric Constant (ε)	SN2 Reaction Rate	Solvolysis Risk	Recommended Base	Application Profile
Acetonitrile (MeCN)	37.5	Fast	Low (if anhydrous)	K₂CO₃, Cs₂CO₃	Optimal. Excellent balance of base solubility and easy workup. Ideal for amine alkylations.
DMF	38.3	Very Fast	Low (if anhydrous)	K₂CO₃, NaH	Good. Best for weaker nucleophiles (phenols/thiols) requiring elevated temperatures (50 °C)[3].
THF	7.5	Moderate	None	DIPEA	Situational. Use to intentionally slow down the reaction and prevent over-alkylation of primary amines.
Methanol (MeOH)	32.7	N/A	Extreme	N/A	Avoid. Rapid formation of the methoxymethyl ether byproduct via solvolysis.

Module 3: Self-Validating Experimental Protocol

This protocol describes a standard N-alkylation using an amine nucleophile in an optimized Acetonitrile system. It is designed as a self-validating workflow to ensure mechanistic integrity at each step.

Reagents:

• Nucleophile (Amine): 1.0 equiv

• 5-(Chloromethyl)-4,6-dimethoxypyrimidine: 1.1 equiv

• Anhydrous K₂CO₃ (325 mesh): 2.5 equiv

• Anhydrous Acetonitrile (MeCN)

Step-by-Step Methodology:

• System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the system with inert gas (N₂ or Ar) for 5 minutes. Causality: Exclusion of atmospheric moisture prevents the formation of 5-(hydroxymethyl)-4,6-dimethoxypyrimidine.

• Nucleophile Solvation: Dissolve the amine (1.0 equiv) in anhydrous MeCN to achieve a 0.2 M concentration.

• Base Activation: Add finely powdered, anhydrous K₂CO₃ (2.5 equiv). Stir the suspension vigorously at room temperature for 15 minutes.

  • Validation Checkpoint 1: The suspension should remain easily stirrable. If clumping occurs, the K₂CO₃ has absorbed moisture; discard and restart.

• Electrophile Addition: Dissolve 5-(Chloromethyl)-4,6-dimethoxypyrimidine (1.1 equiv) in a minimal volume of anhydrous MeCN (approx. 2 mL per mmol). Add this solution dropwise to the reaction mixture over 10 minutes. Causality: Dropwise addition keeps the steady-state concentration of the highly reactive electrophile low, minimizing homocoupling or polymerization.

• Thermal Activation: Elevate the reaction temperature to 50–60 °C[3].

  • Validation Checkpoint 2: After 2 hours, withdraw a 10 µL aliquot, dilute in 1 mL MeCN, and analyze via LC-MS. The complete disappearance of the electrophile peak (m/z ~188 for the ³⁵Cl isotope) and the appearance of the product mass confirms reaction progression.

• Quench & Workup: Cool the mixture to room temperature. Filter the inorganic salts through a Celite pad, washing with EtOAc. Concentrate the filtrate under reduced pressure. Partition the residue between EtOAc and saturated aqueous NaHCO₃.

• Isolation: Dry the organic layer over Na₂SO₄, concentrate, and purify via flash column chromatography.

Module 4: Troubleshooting FAQs

Q: My LC-MS shows a massive baseline peak corresponding to a mass of [M+H]⁺ 171. What happened? A: You are observing 5-(hydroxymethyl)-4,6-dimethoxypyrimidine. This is the hydrolysis byproduct. The chloromethyl group is extraordinarily electrophilic. If your solvent, base (especially hygroscopic K₂CO₃), or glassware contains trace water, the hydroxide ion will outcompete your target nucleophile. Switch to strictly anhydrous solvents and freshly oven-dried K₂CO₃.

Q: I am trying to mono-alkylate a primary amine, but I am seeing significant amounts of the bis-alkylated tertiary amine. How do I fix this? A: The mono-alkylated secondary amine product is often more nucleophilic than the starting primary amine. To favor mono-alkylation, shift to a solvent with a lower dielectric constant (e.g., THF instead of MeCN) to globally lower the SN2 rate. Alternatively, use a 3.0 to 5.0 molar excess of the primary amine to statistically favor the first alkylation event.

Q: Can I use Triethylamine (TEA) as my base instead of K₂CO₃? A: It is highly discouraged. Unhindered tertiary amines like TEA can act as nucleophiles themselves, attacking the 5-(chloromethyl)-4,6-dimethoxypyrimidine to form a stable, unreactive quaternary ammonium salt. If an organic base is strictly required for solubility reasons, use the sterically hindered N,N-Diisopropylethylamine (DIPEA).

Q: The reaction mixture turns dark brown/black upon heating, and the yield is poor. Why? A: This indicates pyrimidine degradation or polymerization, often caused by localized overheating or an overly high concentration of the electrophile. Ensure you are using a temperature-controlled oil bath (do not exceed 65 °C) and verify that your stirring rate is vigorous enough to keep the heterogeneous base fully suspended.

References

• Title: An In-depth Technical Guide to the Reactivity Profile of 2-(Chloromethyl)
• Title: 4-Chloro-6-(chloromethyl)
• Title: 2-Amino-2,3-dihydro-1H-indene-5-carboxamide-Based Discoidin Domain Receptor 1 (DDR1)

Sources

• 1. 4-Chloro-6-(chloromethyl)pyrimidine | 85878-84-8 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Amino-2,3-dihydro-1H-indene-5-carboxamide-Based Discoidin Domain Receptor 1 (DDR1) Inhibitors: Design, Synthesis, and in Vivo Antipancreatic Cancer Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Strategic Pyrimidine Synthesis: A Comparative Analysis of 5-(Chloromethyl)-4,6-dimethoxypyrimidine and Its Alternatives

Executive Summary

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents, from kinase inhibitors to antiviral drugs.[1][2][3][4] The strategic functionalization of this privileged heterocycle is therefore a critical consideration in drug discovery and development. This guide provides an in-depth comparison of key pyrimidine intermediates, centered around the versatile electrophile, 5-(chloromethyl)-4,6-dimethoxypyrimidine. We will explore its reactivity profile in direct alkylation reactions and contrast this classical approach with modern palladium-catalyzed cross-coupling strategies that utilize halopyrimidines and pyrimidine boronic esters. Through objective analysis, comparative data tables, and detailed experimental protocols, this guide serves as a decision-making framework for researchers, scientists, and drug development professionals to select the optimal pyrimidine building block for their synthetic challenges.

Introduction: The Pyrimidine Nucleus as a Privileged Scaffold

The pyrimidine ring, a six-membered aromatic heterocycle with nitrogen atoms at the 1 and 3 positions, is a fundamental building block of life, forming the basis of nucleobases like cytosine, thymine, and uracil.[3][5] This inherent biological relevance has established the pyrimidine motif as a "privileged structure" in medicinal chemistry, capable of interacting with a wide range of biological targets.[2][6] Consequently, pyrimidine derivatives have found broad therapeutic applications as anticancer, antimicrobial, antiviral, and anti-inflammatory agents.[1][7]

The success of a synthetic campaign often hinges on the initial choice of starting materials. In pyrimidine chemistry, the selection of an intermediate dictates the available synthetic routes, influences reaction efficiency, and ultimately impacts the accessible chemical space for structure-activity relationship (SAR) studies.[8] This guide focuses on comparing the strategic utility of different classes of pyrimidine intermediates to inform these crucial early-stage decisions.

The Workhorse Electrophile: 5-(Chloromethyl)-4,6-dimethoxypyrimidine

5-(Chloromethyl)-4,6-dimethoxypyrimidine is a highly valuable intermediate that functions as a potent electrophile, enabling the direct introduction of the pyrimidine moiety onto nucleophilic partners.

Reactivity Profile

The primary mode of reactivity for this compound is a bimolecular nucleophilic substitution (SN2) reaction. The chloromethyl group at the 5-position serves as the reactive site, where the carbon atom is susceptible to attack by a wide range of nucleophiles, leading to the displacement of the chloride ion.[9][10]

The key features governing its reactivity are:

• Electrophilic Carbon: The electron-withdrawing nature of the adjacent pyrimidine ring enhances the electrophilicity of the methylene carbon, making it an excellent target for nucleophiles.[9]

• Benzylic-like Nature: This position is analogous to a benzylic carbon, which is known to readily participate in SN2 reactions due to the stabilization of the transition state by the aromatic ring.[10]

• Electronic Influence: The 4,6-dimethoxy groups are electron-donating, which can subtly modulate the ring's overall electronic character and influence reaction rates.

This reactivity profile makes it an ideal reagent for forming C-N, C-O, and C-S bonds, which are critical linkages in many pharmaceutical compounds.

Detailed Experimental Protocol: N-Alkylation of a Heterocycle

This protocol provides a representative procedure for the N-alkylation of a generic secondary amine, such as a substituted imidazole or piperazine, using 5-(chloromethyl)-4,6-dimethoxypyrimidine.

Objective: To synthesize 5-((N-heterocyclyl)methyl)-4,6-dimethoxypyrimidine.

Materials:

• 5-(Chloromethyl)-4,6-dimethoxypyrimidine (1.0 eq)

• Substituted heterocycle (e.g., imidazole) (1.1 eq)

• Potassium carbonate (K₂CO₃), anhydrous (1.5 eq)

• Acetonitrile (CH₃CN), anhydrous

• Standard laboratory glassware, magnetic stirrer, and heating mantle/oil bath

• Thin Layer Chromatography (TLC) apparatus for reaction monitoring

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the substituted heterocycle (1.1 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous acetonitrile to the flask to create a slurry (concentration typically 0.1-0.5 M).

• Reagent Addition: Dissolve 5-(chloromethyl)-4,6-dimethoxypyrimidine (1.0 eq) in a minimal amount of anhydrous acetonitrile and add it dropwise to the stirring slurry at room temperature.

• Reaction: Heat the reaction mixture to 60-80 °C and stir vigorously. The choice of temperature is crucial; higher temperatures can accelerate the reaction but may also lead to side products. Monitor the reaction progress by TLC until the starting chloromethylpyrimidine is consumed (typically 4-12 hours).

• Workup: After the reaction is complete, cool the mixture to room temperature and filter off the solid potassium carbonate. Wash the solid with a small amount of acetonitrile.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated product.

Caption: General workflow for SN2 alkylation.

Strategic Alternatives: Beyond Direct Alkylation

While direct alkylation is a powerful tool, modern organic synthesis offers a diverse toolkit. The following sections compare 5-(chloromethyl)-4,6-dimethoxypyrimidine to alternative intermediates that enable different bond-forming strategies.

Alternative 1: Halopyrimidines for Cross-Coupling Reactions

Instead of forming a bond at an exocyclic carbon, palladium-catalyzed cross-coupling reactions forge new bonds directly at the pyrimidine ring's carbon atoms. Dihalopyrimidines, such as 4,6-dichloropyrimidines, are common precursors for these transformations.[11]

Core Concept: Reactions like the Suzuki-Miyaura (for C-C bonds) and Buchwald-Hartwig (for C-N bonds) couplings use a palladium catalyst to connect a halopyrimidine (electrophile) with an organoboron reagent or an amine (nucleophile), respectively.[2][12]

Strategic Comparison:

• Scope: Cross-coupling reactions offer a broader scope for introducing aryl, heteroaryl, and vinyl groups, which is difficult via SN2 at a methyl group.

• Functional Group Tolerance: Modern cross-coupling conditions are often milder and more tolerant of sensitive functional groups compared to the basic conditions required for many SN2 reactions.

• Regioselectivity: A significant challenge with di- or poly-halopyrimidines is controlling which halogen reacts. For 2,4-dichloropyrimidines, substitution typically favors the C4 position, but achieving C2 selectivity can require specialized ligands and conditions.[13][14] This contrasts with the unambiguous reactivity of the single chloromethyl group.

Caption: Simplified catalytic cycle for cross-coupling.

Alternative 2: Pyrimidine Boronic Acids/Esters

This strategy reverses the polarity of the pyrimidine component in a Suzuki-Miyaura coupling. Here, the pyrimidine itself is the organometallic nucleophile, reacting with an aryl or heteroaryl halide.

Core Concept: Pyrimidine boronic acids and their pinacol esters are stable, readily available intermediates that serve as the pyrimidine nucleophile source in palladium-catalyzed C-C bond formation.[15][16][17]

Strategic Comparison:

• Partner Availability: This approach is advantageous when the desired coupling partner is more readily available as a halide than as a boronic acid.

• Milder Conditions: Boronic acids are often highly reactive and can enable couplings under very mild conditions, preserving delicate functionality on both coupling partners.

• Synthetic Flexibility: Having access to both halopyrimidines and pyrimidine boronic acids provides maximum flexibility in designing a convergent synthesis. A synthetic chemist can choose the most efficient route based on the availability and cost of the required building blocks.

Comparative Data: Alkylation vs. Cross-Coupling

The following table summarizes typical reaction parameters for introducing an aniline fragment onto a pyrimidine core using different strategies. This data is illustrative and actual results will vary based on specific substrates.

Method	Pyrimidine Intermediate	Key Reagents	Typical Temp. (°C)	Typical Yield (%)	Key Advantage
SN2 Alkylation	5-(Chloromethyl)-pyrimidine	Aniline, Base (K₂CO₃)	60-100	70-90	Direct, often high-yielding for simple amines
Buchwald-Hartwig	4-Chloropyrimidine	Aniline, Pd-catalyst, Ligand, Base (NaOtBu)	80-120	65-95	Broad scope for complex amines and anilines
Suzuki Coupling	4-Chloropyrimidine	Aniline-boronic acid, Pd-catalyst, Base (K₂CO₃)	80-110	70-95	Excellent for C-C bond formation
Suzuki Coupling	Pyrimidine-4-boronic acid	Chloroaniline, Pd-catalyst, Base (K₂CO₃)	80-110	75-98	Reverses polarity, useful for complex halides

Alternative 3: Pyrimidines with Alternative Leaving Groups

Focusing again on direct alkylation, the choice of leaving group on the methyl substituent is a critical variable.

Core Concept: The reactivity in SN2 reactions is highly dependent on the leaving group's ability to stabilize a negative charge. The general reactivity trend for halogens is I > Br > Cl > F.

Strategic Comparison:

• Reactivity vs. Stability: 5-(Bromomethyl) or 5-(iodomethyl) pyrimidines are significantly more reactive than their chloromethyl counterpart and can often undergo substitution at lower temperatures or with weaker nucleophiles.[18][19] However, this increased reactivity comes at the cost of reduced stability, making them more challenging to store and handle.

• Cost and Availability: 5-(Chloromethyl)-4,6-dimethoxypyrimidine is often more commercially available and cost-effective than the bromo or iodo analogues, making it a preferred choice for large-scale synthesis unless higher reactivity is essential.

Alkylating Agent	Relative Reactivity	Stability	Typical Cost
5-(Iodomethyl)-pyrimidine	Very High	Low	High
5-(Bromomethyl)-pyrimidine	High	Moderate	Moderate
5-(Chloromethyl)-pyrimidine	Moderate	High	Low

Case Study: Retrosynthetic Analysis of a Kinase Inhibitor Scaffold

Many kinase inhibitors, such as Imatinib (Gleevec), feature a core structure where an aminopyrimidine is linked to other aromatic systems.[4] Let's consider a simplified, hypothetical analogue and analyze its synthesis.

Target: N-(4-methyl-3-(pyrimidin-4-ylamino)phenyl)benzamide

Retrosynthetic Analysis:

• Disconnect 1 (C-N Bond): A Buchwald-Hartwig amination between 4-chloropyrimidine and an appropriate aniline derivative is a highly effective and common strategy in medicinal chemistry programs. This is often the preferred route.

• Disconnect 2 (C-N Bond, alternative): An SNAr (Nucleophilic Aromatic Substitution) reaction could also be envisioned between 4-chloropyrimidine and the aniline, though this often requires more forcing conditions than a Pd-catalyzed reaction.

• Disconnect 3 (C-C Bond, less common for this target): A Suzuki coupling between 4-chloropyrimidine and an aniline-boronic acid could be used if the primary aniline was incompatible with the reaction conditions for C-N coupling.

• Direct Alkylation (Not Applicable): A reagent like 5-(chloromethyl)-4,6-dimethoxypyrimidine is not suitable for this target, as the desired connection is directly to the pyrimidine ring (C4 position), not to an exocyclic methylene group.

This analysis highlights a crucial point: the choice of intermediate is fundamentally linked to the desired point of attachment on the pyrimidine ring. 5-(Chloromethyl)-pyrimidines excel at C5-methylation of nucleophiles, while halopyrimidines are essential for functionalization at the ring carbons (C2, C4, C6).

Conclusion: A Decision-Making Framework

Selecting the right pyrimidine intermediate is a strategic decision based on the target molecule's structure, desired bond formation, and practical considerations like cost and scale.

• Choose 5-(Chloromethyl)-4,6-dimethoxypyrimidine when: Your strategy involves attaching a nucleophile (N, O, S) via a methylene spacer at the C5 position. It is a reliable, cost-effective, and stable electrophile for direct SN2 alkylations.

• Choose a Halopyrimidine (e.g., 2- or 4-chloropyrimidine) when: You need to form a C-C, C-N, or C-S bond directly to a ring carbon. This is the gateway to powerful palladium-catalyzed cross-coupling reactions, offering immense scope and flexibility.

• Choose a Pyrimidine Boronic Acid/Ester when: Your strategy involves a Suzuki coupling and the corresponding aryl/heteroaryl halide partner is more accessible or stable than its boronic acid equivalent.

• Consider a Bromo- or Iodomethylpyrimidine when: You require higher alkylating reactivity for a challenging SN2 reaction and can tolerate the higher cost and lower stability.

Caption: Decision framework for selecting a pyrimidine intermediate.

References

• A Comparative Guide to Alkylating Agents for Pyrimidine Synthesis - Benchchem.
• An In-depth Technical Guide to the Reactivity Profile of 2-(Chloromethyl)pyrimidine Hydrochloride - Benchchem.
• C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines | Journal of the American Chemical Society.
• Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review.
• A Researcher's Guide to Alkylating Agents for Pyrimidine Synthesis: A Comparative Analysis - Benchchem.
• The Power of Pyrimidine-2-Boronic Acid Pinacol Ester in Modern Synthesis.
• An In-depth Technical Guide to the Nucleophilic Substitution Reactions of 5-(Chloromethyl)-2-methylpyrimidin-4-amine - Benchchem.
• An overview on synthesis and biological activity of pyrimidines - World Journal of Advanced Research and Reviews.
• Recent Advances in Pyrimidine-Based Drugs - PMC.
• Review Writing on Synthesis of Pyrimidine and Its Biological Activity.
• Design, Synthesis, and Anticancer Evaluation of Pyrimidine-Based Derivatives.
• Synthesis, reactions, and applications of pyrimidine derivatives - SciSpace.
• C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines - PMC.
• Palladium-Catalyzed Cross-Coupling Reaction of 2-and/or 5-Substituted 4,6-Dichloropyrimidines with Arylboronic Acids | Request PDF - ResearchGate.
• Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review.
• Pyrimidine-5-boronic acid pinacol ester | Biochemical Reagent - MedchemExpress.com.
• Pyrimidines in Drug Discovery - PharmaBlock.
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC.
• Medicinal Chemistry: Designing Molecules for Therapeutic Innovation - Walsh Medical Media.
• Application of 2-(Chloromethyl)pyrimidine Hydrochloride in Medicinal Chemistry: A Guide for Researchers - Benchchem.
• Application Notes and Protocols for 4,6-Dichloropyrimidine-5-carbaldehyde in Medicinal Chemistry - Benchchem.

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• 3. Design, Synthesis, and Anticancer Evaluation of Pyrimidine-Based Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 4. img01.pharmablock.com [img01.pharmablock.com]
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• 7. Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review – Oriental Journal of Chemistry [orientjchem.org]
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• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. nbinno.com [nbinno.com]
• 16. medchemexpress.com [medchemexpress.com]
• 17. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Validating the Synthetic Pathway of 5-(Chloromethyl)-4,6-dimethoxypyrimidine via IR Spectroscopy

In the landscape of pharmaceutical and agrochemical research, pyrimidine derivatives serve as foundational scaffolds for a vast array of bioactive molecules.[1][2][3] Among these, 5-(Chloromethyl)-4,6-dimethoxypyrimidine is a critical intermediate, valued for its reactive chloromethyl group that allows for further molecular elaboration. The integrity of this intermediate is paramount to the success of multi-step syntheses. This guide provides an in-depth, comparative analysis of using Fourier-Transform Infrared (FTIR) spectroscopy to validate the synthesis of this key building block, offering a rapid, reliable, and cost-effective method for reaction monitoring and quality control.

We will explore the causality behind the synthetic and analytical choices, present a self-validating experimental workflow, and compare the utility of IR spectroscopy against other common analytical techniques for this specific application.

The Synthetic Approach: Vilsmeier-Haack Chloromethylation

The synthesis of 5-(Chloromethyl)-4,6-dimethoxypyrimidine is efficiently achieved via a modified Vilsmeier-Haack reaction.[4][5] This classic reaction, typically used for formylation, can be adapted for chloromethylation of electron-rich aromatic and heteroaromatic systems. The starting material, 4,6-dimethoxypyrimidine, is sufficiently activated by the two methoxy groups for electrophilic substitution at the C-5 position.

The Vilsmeier reagent, a chloromethyleniminium salt, is generated in situ from a formamide source like N,N-dimethylformamide (DMF) and an activating agent such as phosphorus oxychloride (POCl₃).[5] The electron-rich pyrimidine ring then attacks this electrophile, leading to the introduction of the chloromethyl group after hydrolysis of the intermediate iminium salt.

Causality of Choice: The Vilsmeier-Haack approach is selected for its mild reaction conditions and the commercial availability of its reagents.[6] It avoids the use of more hazardous chloromethylating agents like chloromethyl methyl ether (a potent carcinogen). The reaction's success hinges on the transformation of the C-H bond at the 5-position to a C-CH₂Cl bond, a change that is readily detectable by IR spectroscopy.

IR Spectroscopy: A Fingerprint of Molecular Transformation

FTIR spectroscopy is a powerful technique for identifying functional groups within a molecule.[2] By measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending), we can obtain a unique spectral "fingerprint." For synthesis validation, its power lies in a comparative analysis: the disappearance of reactant-specific peaks and the emergence of product-specific peaks provide definitive evidence of a successful chemical transformation.[7]

The key to validating the synthesis of 5-(Chloromethyl)-4,6-dimethoxypyrimidine is to track the appearance of vibrational modes associated with the newly introduced chloromethyl (CH₂Cl) group and confirm the persistence of the core pyrimidine and methoxy functionalities.

Experimental Protocol & Data Interpretation

This section outlines a self-validating workflow, from synthesis to spectral analysis.

Part A: Synthesis of 5-(Chloromethyl)-4,6-dimethoxypyrimidine

• Reagent Preparation: In a flame-dried, three-neck flask under an inert atmosphere (N₂), cool anhydrous dichloroethane to 0 °C.

• Vilsmeier Reagent Formation: To the cooled solvent, add phosphorus oxychloride (POCl₃, 3.0 eq) dropwise, followed by the slow addition of N,N-dimethylformamide (DMF, 2.0 eq). Stir the mixture for 15 minutes at 0 °C to form the Vilsmeier reagent.[6]

• Addition of Starting Material: Add 4,6-dimethoxypyrimidine (1.0 eq) portion-wise to the reaction mixture.

• Reaction: Allow the mixture to warm to room temperature and then heat to 70 °C. Monitor the reaction for 2-3 hours using Thin Layer Chromatography (TLC) until the starting material is consumed.[6]

• Work-up: Cool the mixture and carefully pour it into a beaker of crushed ice and saturated aqueous sodium bicarbonate. Extract the product with dichloromethane.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product via column chromatography on silica gel.

Part B: FTIR Spectroscopy Analysis

• Sample Preparation: Prepare a potassium bromide (KBr) pellet. Mix a small amount (1-2 mg) of the purified, dry product with ~100 mg of dry KBr powder. Grind the mixture thoroughly to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Rationale: The KBr pellet method is ideal for solid samples, providing a clear spectrum free from solvent interference.

• Background Spectrum: Place no sample in the spectrometer and run a background scan. This is crucial to subtract the spectral contributions of atmospheric CO₂ and water vapor.

• Sample Spectrum: Place the KBr pellet in the sample holder and acquire the IR spectrum, typically scanning from 4000 cm⁻¹ to 400 cm⁻¹.

Comparative Spectral Analysis: Product vs. Starting Material

The validation of the synthesis is achieved by comparing the IR spectrum of the product against that of the starting material, 4,6-dimethoxypyrimidine. The key differences confirm the successful chloromethylation.

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Significance in Validation
Product: 5-(Chloromethyl)-4,6-dimethoxypyrimidine
C-H (Aromatic)	Stretch	~3100-3000	Confirms persistence of the pyrimidine ring C-H bond.
C-H (Aliphatic)	Stretch	~2950-2850	Appearance of stretch from the new -CH₂- group.
C=N / C=C (Ring)	Stretch	~1600-1475	Confirms the pyrimidine ring structure is intact.[3][8]
C-O (Methoxy)	Asymmetric Stretch	~1300-1200	Confirms persistence of the methoxy groups.
C-Cl (Alkyl Halide)	Stretch	~800-600	Key Indicator: Strong evidence for the new chloromethyl group.[9]
Starting Material: 4,6-dimethoxypyrimidine
C-H (Aromatic)	Stretch	~3100-3000	Present in starting material.
C-H (Aliphatic)	Stretch	~2950-2850	Present (from methoxy groups), but the new -CH₂- stretch in the product will alter this region's profile.
C-H (Aromatic)	Out-of-plane bend	~850-750	The pattern of this bend will change upon substitution at the C-5 position.
C-Cl	Stretch	Absent	Key Differentiator: The absence of a C-Cl stretch confirms the identity of the starting material.

Note: Specific wavenumbers can vary based on the molecular environment and instrument.[10][11]

The most compelling evidence for a successful reaction is the appearance of a moderately strong absorption band in the 800-600 cm⁻¹ region , which is characteristic of the C-Cl stretching vibration.[9] Concurrently, changes in the C-H out-of-plane bending region (the "fingerprint region") will indicate the change in the substitution pattern on the pyrimidine ring.

Visualization of the Validation Workflow

The following diagram illustrates the logical flow from synthesis to validation, emphasizing the decision-making process based on spectroscopic data.

Caption: A flowchart of the synthesis and subsequent IR validation process.

Comparison with Alternative Analytical Techniques

While IR spectroscopy is an excellent tool for initial validation, a comprehensive characterization often involves complementary techniques.[12]

Technique	Principle	Advantages for this Synthesis	Disadvantages for this Synthesis
FTIR Spectroscopy	Measures absorption of IR light, exciting molecular vibrations.	Fast, inexpensive, excellent for identifying key functional groups (C-Cl, C=O). Directly confirms the introduction of the chloromethyl group.	Provides limited information on the exact position of substitution or complex structural details. Not inherently quantitative without calibration.
¹H & ¹³C NMR Spectroscopy	Measures the magnetic properties of atomic nuclei.	Provides unambiguous structural elucidation, including connectivity and stereochemistry. Can confirm substitution at the C-5 position.[12]	More expensive, requires deuterated solvents, and is a slower technique compared to a quick IR scan.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ionized molecules.	Confirms the molecular weight of the product, providing strong evidence of its identity. Can detect impurities.	Does not provide direct information about functional groups or their connectivity (isomerism).

Comparative Insight: For routine reaction monitoring and initial product confirmation, FTIR is unparalleled in its speed and efficiency. A scientist can quickly determine if the starting material has been consumed and if the key C-Cl bond has been formed. However, for complete structural verification and publication-quality data, Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable as it provides a detailed map of the entire carbon-hydrogen framework.[12] Mass spectrometry complements both by confirming that the product has the correct molecular mass.

Conclusion

Validating the synthesis of 5-(Chloromethyl)-4,6-dimethoxypyrimidine through IR spectroscopy represents a robust, efficient, and scientifically sound approach for any research or development setting. By focusing on the appearance of the characteristic C-Cl stretching frequency and the overall changes in the spectral fingerprint compared to the starting material, researchers can confidently confirm the success of the chloromethylation reaction. While NMR and MS provide deeper structural insights, IR spectroscopy remains the frontline tool for rapid, reliable, and cost-effective process validation, ensuring the quality of this pivotal chemical intermediate.

References

• A Comparative Guide to the Spectroscopic Analysis of Pyrimidine Deriv
• FTIR Spectroscopic Analysis of Pyrimidine Deriv
• FTIR Spectroscopic Analysis of Pyrimidine Deriv
• Infrared Spectroscopy Absorption Table. Chemistry LibreTexts.
• IR, NMR spectral data of pyrimidine derivatives.
• Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. MDPI.
• Synthesis and Spectroscopic Characterization of Pyrazolone Based Pyrimidines
• Synthesis, Characterization, Docking Study and Biological Evaluation of Substituted Pyrimidines.
• Typical IR Absorption Frequencies For Common Functional Groups. Northern Illinois University.
• Vilsmeier Reaction of 3-Aminopropenamides: One-Pot Synthesis of Pyrimidin-4(3H)-ones.

• Vilsmeier-Haack Reaction. Master Organic Chemistry. [Link]

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Safety & Regulatory Compliance

5-(Chloromethyl)-4,6-dimethoxypyrimidine proper disposal procedures

Professional Laboratory Management and Disposal of 5-(Chloromethyl)-4,6-dimethoxypyrimidine

As an alkylating agent and a halogenated organic compound, 5-(Chloromethyl)-4,6-dimethoxypyrimidine (CAS: 1378463-12-7) requires strict adherence to specialized waste management protocols. Improper disposal not only violates environmental regulations (such as the EPA's Resource Conservation and Recovery Act - RCRA) but also poses significant safety risks, including equipment corrosion and the release of toxic byproducts.

This guide provides drug development professionals and laboratory managers with the operational logic and step-by-step methodologies required to safely segregate, store, and dispose of this chemical intermediate.

Hazard Profile & The Causality of Segregation

The presence of the chloromethyl group (-CH₂Cl) defines the disposal strategy for this compound. During final destruction (typically thermal oxidation/incineration), halogenated organics generate corrosive hydrogen chloride (HCl) gas. Consequently, licensed waste disposal facilities must process these streams through specialized rotary kilns equipped with high-efficiency caustic scrubbers to neutralize the acidic effluent[1].

Because this specialized treatment is significantly more expensive than standard fuel blending used for non-halogenated solvents, mixing 5-(Chloromethyl)-4,6-dimethoxypyrimidine with non-halogenated waste unnecessarily increases the volume of high-cost hazardous waste[2][3]. Furthermore, halogenated compounds must never be mixed with active metals (e.g., sodium, potassium) due to the risk of violent, explosive reactions[4].

Waste Segregation Matrix

To maintain operational efficiency and safety, implement the following segregation logic at the bench level:

Waste Category	Chemical Examples	Primary Containment Material	Incompatibilities & Critical Warnings
Halogenated Organics	5-(Chloromethyl)-4,6-dimethoxypyrimidine , Dichloromethane, Chloroform	Glass, High-Density Polyethylene (HDPE)	DO NOT use galvanized steel safety cans ; halogenated waste will corrode the metal and cause leaks[5]. Do not dry with active metals[4].
Non-Halogenated Organics	Hexane, Ethanol, Ethyl Acetate, Toluene	Glass, HDPE, Approved Metal Cans	Keep separate from halogenated streams to minimize disposal costs[2][3].
Aqueous Waste	Water, dilute buffers	Glass, HDPE	Collect separately from all organic solvent waste[5].

Step-by-Step Laboratory Disposal Methodology

This protocol defines the lifecycle of 5-(Chloromethyl)-4,6-dimethoxypyrimidine waste from the point of generation to Environmental Health and Safety (EHS) handoff.

Step 1: Container Selection and Preparation

• Action: Select a chemically compatible waste receptacle, strictly utilizing Glass or HDPE.

• Rationale: Halogenated compounds degrade certain plastics and rapidly corrode galvanized steel[5]. Using incompatible containers leads to secondary spills in the Satellite Accumulation Area (SAA).

Step 2: Initial Labeling

• Action: Attach a RCRA-compliant hazardous waste tag to the container before the first drop of waste is added. The label must explicitly list "5-(Chloromethyl)-4,6-dimethoxypyrimidine" and be marked as "Halogenated Organic Waste"[2].

• Rationale: Regulatory compliance requires that the hazard class and exact contents be identifiable at all times to prevent accidental mixing of incompatible chemicals by other laboratory personnel[6].

Step 3: Waste Transfer and Fume Mitigation

• Action: Transfer the chemical waste inside a certified chemical fume hood. If using a funnel, use a capped waste funnel or immediately remove the funnel and seal the container tightly after the transfer[5].

• Rationale: 5-(Chloromethyl)-4,6-dimethoxypyrimidine is a reactive alkyl halide. Keeping the container closed minimizes the release of potentially toxic and irritating vapors into the laboratory atmosphere[5].

Step 4: Secondary Containment & Storage

• Action: Place the sealed waste container into a secondary containment bin (e.g., a polypropylene tray) within the designated SAA. Ensure it is physically separated from non-halogenated solvents, acids, bases, and reactive metals[2][6].

• Rationale: Secondary containment captures catastrophic primary container failures, while physical segregation prevents dangerous cross-reactions during a combined spill event.

Step 5: EHS Handoff

• Action: Once the container reaches its fill line (never fill past 90% to allow for vapor expansion), date the tag and submit a pickup request to your institutional EHS department or licensed waste broker[2]. Do not attempt to neutralize or destroy the compound in the lab.

Waste Lifecycle Workflow

The following diagram illustrates the logical flow of halogenated waste management, ensuring a self-validating system where each step confirms the safety of the next.

Lifecycle of Halogenated Organic Waste from generation to final thermal destruction.

References

• Hong Kong University of Science and Technology. Chemical Waste Disposal Guidelines. Retrieved from:[Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Management of Waste - Prudent Practices in the Laboratory. NCBI Bookshelf. Retrieved from:[Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. Retrieved from:[Link]

• Duke University Chemistry. Safety Manual - Chemical Storage and Waste. Retrieved from: [Link]

• American University. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from:[Link]

• United States Environmental Protection Agency (EPA). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from:[Link]

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Personal protective equipment for handling 5-(Chloromethyl)-4,6-dimethoxypyrimidine

As a Senior Application Scientist, I understand that your safety and the integrity of your research are paramount. Handling reactive chemical intermediates like 5-(Chloromethyl)-4,6-dimethoxypyrimidine demands more than just a checklist; it requires a deep understanding of the potential risks and a disciplined, systematic approach to exposure control. This guide is designed to provide you with the essential, immediate safety and logistical information needed to handle this compound with confidence.

Our philosophy is to treat every chemical with the respect it deserves. Given that 5-(Chloromethyl)-4,6-dimethoxypyrimidine is a reactive alkylating agent—a class of compounds often associated with cytotoxic and hazardous properties—we will adopt a conservative, safety-first approach. The guidance provided here is based on established protocols for handling hazardous substances and data from structurally similar compounds, ensuring a robust margin of safety for all laboratory operations.

Hazard Assessment: The "Why" Behind the Protocol

Understanding the potential hazards is the first step in mitigating them. While a specific, comprehensive toxicological profile for 5-(Chloromethyl)-4,6-dimethoxypyrimidine may be limited, its structure provides critical clues. The presence of a chloromethyl group attached to a pyrimidine ring suggests it is a potent electrophile, capable of alkylating biological macromolecules.

Based on data from analogous compounds such as 4,6-dichloro-5-methoxypyrimidine, we must assume this compound is, at a minimum:

• Acutely Toxic: Harmful if swallowed or in contact with skin.

• Corrosive to Eyes: Capable of causing serious eye damage.[1][2][3]

• A Skin Irritant and Potential Sensitizer: May cause skin irritation and could lead to an allergic skin reaction upon repeated exposure.[4]

Therefore, the primary goal of our personal protective equipment (PPE) strategy is to create an impermeable barrier, preventing any contact with the skin, eyes, or respiratory system.[5]

The Core PPE Ensemble: Your First Line of Defense

All handling of 5-(Chloromethyl)-4,6-dimethoxypyrimidine, whether in solid or solution form, must be conducted within a properly functioning chemical fume hood.[6][7] The following PPE is mandatory and represents the minimum standard for any interaction with this compound.

• Hand Protection (Double Gloving):

  • Rationale: A single glove can fail or be unknowingly contaminated. Double gloving provides a critical layer of redundancy.[8][9] The outer glove absorbs the initial contamination, while the inner glove protects the skin during the doffing process.

  • Specification: Wear two pairs of chemical-resistant, powder-free nitrile gloves. The outer glove should have a long cuff that extends over the sleeve of the lab coat.[8][10]

  • Practice: Change the outer glove immediately if you suspect contamination or every 30-60 minutes during extended procedures to prevent permeation.[8]

• Body Protection:

  • Rationale: To protect skin and personal clothing from splashes and aerosol contamination.

  • Specification: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting knit cuffs is required.[10][11] This is superior to a standard cotton lab coat, which can absorb chemical spills. Wear long pants and fully enclosed, chemical-resistant shoes.[12][13]

• Eye and Face Protection:

  • Rationale: The compound is assumed to be corrosive to the eyes.[1] Protection against splashes, which can occur during transfer or mixing, is non-negotiable.

  • Specification: Wear ANSI-approved chemical splash goggles.[7] For procedures with a higher risk of splashing (e.g., transferring large volumes, cleaning spills), a full face shield must be worn over the safety goggles.[3][10][11]

• Respiratory Protection:

  • Rationale: While working in a fume hood minimizes inhalation risk, certain procedures can generate dust or aerosols.

  • Specification: For tasks outside of a certified containment device or when handling large quantities of powder that may become airborne (e.g., cleaning up a large spill), a NIOSH-approved N95 or equivalent respirator is necessary.[10] All routine work should be engineered to avoid this requirement by using a fume hood.

Procedural Discipline: A Step-by-Step Guide to Safety

The effectiveness of PPE is directly tied to the discipline with which it is used. Cross-contamination during the donning and doffing process is a common source of exposure.

Experimental Workflow for Safe Handling

The following diagram outlines the critical steps for safely managing 5-(Chloromethyl)-4,6-dimethoxypyrimidine from receipt to disposal.

Safe Handling Workflow Diagram

Protocol for Donning and Doffing PPE

Donning (Putting On) - Perform in a clean area

• Gown: Put on the disposable gown, ensuring it is fully fastened in the back.[11]

• Inner Gloves: Don the first pair of nitrile gloves.

• Goggles/Face Shield: Put on chemical splash goggles. If required, place the face shield over the goggles.

• Outer Gloves: Don the second pair of gloves, ensuring the cuffs are pulled over the sleeves of the gown.[8]

Doffing (Taking Off) - Perform in the designated "hot zone" or just inside the lab doorway

• Outer Gloves: Pinch the outside of one outer glove at the wrist. Peel it off, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the wrist of the remaining glove and peel it off over the first glove. Dispose of them in the designated hazardous waste container.[10]

• Gown: Unfasten the gown. Peel it away from your body, touching only the inside. Turn it inside out as you remove it and place it in the hazardous waste container.

• Exit Hot Zone: You may now leave the immediate work area.

• Goggles/Face Shield: Remove eye and face protection by handling the strap or earpieces. If reusable, decontaminate them according to your institution's protocol.

• Inner Gloves: Remove the final pair of gloves using the same technique as in Step 1.

• Hand Washing: Immediately and thoroughly wash your hands with soap and water.[4][12]

Scenario-Based PPE Requirements

The specific tasks you perform dictate the level of risk. This table summarizes the necessary PPE for common laboratory operations.

Scenario	Hand Protection	Body Protection	Eye/Face Protection	Respiratory Protection	Key Justification
Weighing Solid	Double Nitrile Gloves	Disposable Gown	Goggles & Face Shield	Recommended (N95)	High risk of generating fine, inhalable dust and static transfer. Face shield protects against airborne particles.[10]
Preparing Solutions	Double Nitrile Gloves	Disposable Gown	Goggles & Face Shield	Not Required (in hood)	High risk of splashes and spills during solvent addition and mixing.[1][11]
Reaction/Transfer	Double Nitrile Gloves	Disposable Gown	Goggles	Not Required (in hood)	Standard handling risk. A face shield can be added for transfers of larger volumes (>50mL).
Small Spill Cleanup	Double Nitrile Gloves	Disposable Gown	Goggles & Face Shield	Required (N95)	Increased risk of aerosol and dust generation during cleanup.[10]

Decontamination and Disposal Plan

A complete safety plan extends beyond personal protection to include the management of waste.

• Operational Decontamination: After each use, wipe down the work surface in the fume hood, along with any equipment used, with an appropriate solvent (e.g., 70% ethanol) to remove residual contamination. All cleaning materials must be disposed of as solid hazardous waste.[12]

• Waste Segregation:

  • Solid Waste: All contaminated disposable PPE (gloves, gowns), weigh boats, and absorbent pads must be collected in a clearly labeled, sealed hazardous waste container.[14]

  • Liquid Waste: Unused solutions and reaction mixtures containing 5-(Chloromethyl)-4,6-dimethoxypyrimidine must be collected in a separate, labeled, and sealed hazardous liquid waste container. Do not mix with other waste streams unless compatibility is confirmed.[13][14]

• Final Disposal: All waste must be disposed of through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[1][4][15] Do not pour any amount of this chemical down the drain.[6][16]

In Case of Exposure: Immediate First Aid

Should an exposure occur despite these precautions, immediate action is critical.

• Skin Contact: Promptly flush the affected area with copious amounts of water for at least 15 minutes and remove any contaminated clothing. Seek immediate medical attention.[1][6]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][3]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[1][17]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

By integrating these protocols into your daily laboratory practice, you build a system of safety that protects you, your colleagues, and the integrity of your invaluable work.

References

• SOP for use of cytotoxic agents in Research. (n.d.). UNT Health Science Center.
• 5-(chloroMethyl)-4,6-diMethoxypyriMidine — Chemical Substance Information. (n.d.). NextSDS.
• SAFETY DATA SHEET: 2-Amino-4,6-dimethoxypyrimidine. (2024, November 29). TCI Chemicals.
• SAFETY DATA SHEET: 4,6-Dichloro-5-methoxypyrimidine. (2025, December 24). Thermo Fisher Scientific.
• Safe handling of hazardous drugs. (n.d.). PMC.
• MATERIAL SAFETY DATA SHEET. (2023, January 03). CHUGOKU SAMHWA PAINTS, LTD.
• SAFETY DATA SHEET: 2,5-Diamino-4,6-dihydroxypyrimidine Hydrochloride. (2025, July 07). TCI Chemicals.
• Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006, December 06). CDC/NIOSH.
• SAFETY DATA SHEET: 4,6-Dichloropyrimidine. (2025, December 19). Fisher Scientific.
• Personal Protective Equipment for Hazardous Drug (HD) Administration and Other Tasks. (2021, November 03). The Hospital for Sick Children.
• Laboratory Safety Guidelines. (n.d.). ETH Zurich.
• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. (n.d.). Utah State University.
• Personal protective equipment for preparing toxic drugs. (2013, October 03). GERPAC.
• SAFETY DATA SHEET: 2-(Chloromethyl)-3,4-dimethoxypyridine Hydrochloride. (2025, November 04). Tokyo Chemical Industry.
• SAFETY DATA SHEET. (2016, April 01).
• Laboratory Chemical Lab Safety and Handling Guidelines. (2025, February 05). Westlab.
• Working with Hazardous Chemicals. (n.d.). Organic Syntheses.
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• Chlorine gas SOP. (n.d.).
• Chemical Safety Data Sheet MSDS / SDS - 4,6-Dichloro-5-methoxypyrimidine. (2026, January 17). ChemicalBook.
• Navigating the Disposal of Pyrimidin-4-yl-methanol: A Guide for Laboratory Professionals. (n.d.). Benchchem.
• 물질안전보건자료 (Material Safety Data Sheet). (2025, October 08).

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